PVZB1194

Core Science & Biosynthesis

PVZB1194: An In-Depth Technical Guide on its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

PVZB1194 is a novel, biphenyl-type allosteric inhibitor of the Kinesin Spindle Protein (KSP), also known as Eg5.[1][2][3] Eg5 is a crucial motor protein for the formation and maintenance of the bipolar spindle during mitosis.[2] Its inhibition leads to mitotic arrest and subsequent apoptosis in proliferating cells, making it a compelling target for anticancer therapies.[2][3][4] Unlike conventional allosteric inhibitors that bind to the L5/α2/α3 pocket, PVZB1194 targets a distinct allosteric site at the interface of the α4 and α6 helices.[1][2][3] This unique binding mode results in an ATP-competitive inhibition mechanism, providing a valuable tool for cancer research and a potential avenue for overcoming resistance to other KSP inhibitors.[2][5] This document provides a comprehensive overview of the mechanism of action of PVZB1194, including its effects on signaling pathways, quantitative data from key experiments, and detailed experimental protocols.

Core Mechanism of Action: Allosteric Inhibition of Eg5

PVZB1194 functions as a potent and specific inhibitor of the Eg5 motor protein. Its mechanism is distinguished by its binding to a novel allosteric pocket.

1.1. Binding Site and Conformational Changes:

PVZB1194 binds to an allosteric pocket formed by the α4 and α6 helices of the Eg5 motor domain, a site approximately 15 Å away from the ATP-binding pocket.[1][2] This interaction is distinct from other well-characterized Eg5 inhibitors like monastrol, which bind to the α2/L5/α3 pocket.[3][4]

The binding of PVZB1194 induces significant conformational changes that are transmitted to the ATP-binding site.[1] Specifically, the interaction with the α4/α6 pocket influences the conformation of the neck-linker region and causes a shift in key residues, such as Tyr104, Thr107, and Glu129, around the nucleotide-binding pocket.[1][2] This distortion of the ATP-binding site prevents the binding of ATP, leading to an ATP-competitive mode of inhibition.[2][5]

1.2. Signaling Pathway of PVZB1194-induced Mitotic Arrest:

The inhibition of Eg5's ATPase activity by PVZB1194 disrupts its motor function, which is essential for pushing centrosomes apart to form a bipolar spindle.[2] This leads to a cascade of cellular events culminating in mitotic arrest and apoptosis.

PVZB1194 Mechanism of Action leading to Mitotic Arrest.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the activity of PVZB1194.

Table 1: Crystallographic Data for Eg5 in Complex with PVZB1194

Parameter	Value	Reference
PDB ID	3WPN	[1]
Resolution	2.80 Å	[1]
R-Value Work	0.225	[1]
R-Value Free	0.290	[1]
R-Value Observed	0.231	[1]

Table 2: In Vitro Inhibitory Activity

Parameter	Value	Reference
IC50 (Eg5 ATPase activity)	140 nM	[2]

Detailed Experimental Protocols

3.1. X-Ray Crystallography of Eg5-PVZB1194 Complex:

• Protein Expression and Purification: The motor domain of human Eg5 is expressed in a suitable expression system (e.g., E. coli) and purified using standard chromatographic techniques.

• Complex Formation: The purified Eg5 motor domain is incubated with a molar excess of PVZB1194.

• Crystallization: The Eg5-PVZB1194 complex is crystallized using vapor diffusion methods.

• Data Collection and Structure Determination: X-ray diffraction data are collected from the crystals. The structure is solved by molecular replacement and refined to the reported resolution.[1]

3.2. Eg5 ATPase Activity Assay:

• Principle: The assay measures the rate of ATP hydrolysis by Eg5, which is coupled to the oxidation of NADH, leading to a decrease in absorbance at 340 nm.

• Reagents: Purified Eg5 motor domain, microtubules, ATP, and a coupled enzyme system (pyruvate kinase and lactate (B86563) dehydrogenase).

• Procedure:

  • Eg5 is pre-incubated with varying concentrations of PVZB1194.

  • The reaction is initiated by the addition of ATP.

  • The decrease in absorbance at 340 nm is monitored over time using a spectrophotometer.

• Data Analysis: The initial rates of ATP hydrolysis are calculated and plotted against the inhibitor concentration to determine the IC50 value.

3.3. Cell-Based Mitotic Arrest Assay:

• Cell Line: A human cancer cell line (e.g., HeLa) is used.

• Treatment: Cells are treated with various concentrations of PVZB1194 for a specified period (e.g., 24 hours).

• Analysis:

  • Cells are fixed and stained for DNA (e.g., with DAPI) and microtubules (e.g., with an anti-tubulin antibody).

  • The mitotic index and the percentage of cells with a monoastral spindle phenotype are quantified by fluorescence microscopy.[2]

Experimental Workflow and Logical Relationships

The following diagram illustrates the typical workflow for characterizing a novel Eg5 inhibitor like PVZB1194.

References

• 1. rcsb.org [rcsb.org]
• 2. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to PVZB1194: An Allosteric Inhibitor of Kinesin Spindle Protein Eg5

For Researchers, Scientists, and Drug Development Professionals

Abstract

PVZB1194 is a biphenyl-type small molecule inhibitor that targets the kinesin spindle protein (KSP), also known as Eg5 or KIF11. As a critical motor protein, Eg5 plays an essential role in the formation and maintenance of the bipolar spindle during mitosis. PVZB1194 acts as an allosteric, ATP-competitive inhibitor, binding to a distinct pocket at the interface of the α4 and α6 helices of the Eg5 motor domain. This binding event induces conformational changes that disrupt the nucleotide-binding site, thereby inhibiting ATP hydrolysis. The downstream cellular consequence of Eg5 inhibition by PVZB1194 is the failure of centrosome separation, leading to the formation of a characteristic monoastral spindle, mitotic arrest, and ultimately, inhibition of cell proliferation. This technical guide provides a comprehensive overview of PVZB1194, including its mechanism of action, quantitative data, detailed experimental protocols, and visual representations of its effects and the underlying biological pathways.

Quantitative Data

The following table summarizes the key quantitative metrics for the biological activity of PVZB1194.

Parameter	Value	Cell Line/System	Reference
IC50 (KSP ATPase Activity)	0.12 µM	Purified human Eg5 motor domain	[1][2]
IC50 (Cell Proliferation)	5.5 µM	HeLa (human cervical cancer)	[1]

Experimental Protocols

Eg5 Microtubule-Activated ATPase Assay

This protocol is designed to measure the inhibitory effect of PVZB1194 on the ATPase activity of Eg5, which is stimulated by the presence of microtubules. A common method is the pyruvate (B1213749) kinase/lactate dehydrogenase (PK/LDH) coupled assay.

Principle: The hydrolysis of ATP to ADP by Eg5 is coupled to the oxidation of NADH, which can be monitored spectrophotometrically as a decrease in absorbance at 340 nm.

Materials:

• Purified recombinant human Eg5 motor domain

• Paclitaxel-stabilized microtubules

• Assay Buffer (e.g., 25 mM PIPES pH 6.8, 2 mM MgCl₂, 1 mM EGTA, 1 mM DTT)

• ATP

• Phosphoenolpyruvate (PEP)

• NADH

• Pyruvate kinase (PK)

• Lactate dehydrogenase (LDH)

• PVZB1194 (dissolved in DMSO)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, microtubules, PEP, NADH, PK, and LDH.

• Add varying concentrations of PVZB1194 (or DMSO as a vehicle control) to the wells of the 96-well plate.

• Add the Eg5 protein to the wells and incubate for a short period to allow for inhibitor binding.

• Initiate the reaction by adding ATP to all wells.

• Immediately begin monitoring the decrease in absorbance at 340 nm over time at a constant temperature (e.g., 25°C).

• Calculate the rate of ATP hydrolysis from the linear phase of the reaction.

• Plot the rate of ATP hydrolysis against the concentration of PVZB1194 to determine the IC50 value.

HeLa Cell Proliferation Assay (MTT Assay)

This colorimetric assay is used to assess the effect of PVZB1194 on the viability and proliferation of HeLa cells.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.

Materials:

• HeLa cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• PVZB1194 (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader capable of reading absorbance at ~570 nm

Procedure:

• Seed HeLa cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Treat the cells with a serial dilution of PVZB1194 (and a DMSO control) for a specified period (e.g., 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C to allow for formazan crystal formation.

• Carefully remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance of each well at ~570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the DMSO control and plot against the concentration of PVZB1194 to determine the IC50 value.[3][4][5]

X-ray Crystallography of the Eg5-PVZB1194 Complex

This protocol outlines the general steps for determining the three-dimensional structure of Eg5 in complex with PVZB1194.

Principle: High-resolution structural information is obtained by analyzing the diffraction pattern of X-rays passed through a crystal of the protein-ligand complex.

Procedure:

• Protein Expression and Purification: Express and purify a high-quality, homogenous sample of the Eg5 motor domain.

• Complex Formation: Incubate the purified Eg5 with an excess of PVZB1194 to ensure saturation of the binding site.

• Crystallization: Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to obtain well-diffracting crystals of the Eg5-PVZB1194 complex. Co-crystallization is a common method.

• Data Collection: Mount the crystals and expose them to a high-intensity X-ray beam. Collect the diffraction data.

• Structure Determination and Refinement: Process the diffraction data to determine the electron density map. Build and refine the atomic model of the Eg5-PVZB1194 complex.

Immunofluorescence Staining for Mitotic Spindle Analysis

This protocol allows for the visualization of the effects of PVZB1194 on the mitotic spindle in cultured cells.

Principle: Specific antibodies are used to label cellular components (e.g., microtubules and centrosomes), which are then visualized using fluorescence microscopy.

Materials:

• HeLa cells grown on coverslips

• PVZB1194

• Fixative (e.g., cold methanol (B129727) or paraformaldehyde)

• Permeabilization buffer (e.g., PBS with Triton X-100)

• Blocking buffer (e.g., PBS with BSA)

• Primary antibodies (e.g., anti-α-tubulin, anti-γ-tubulin)

• Fluorophore-conjugated secondary antibodies

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Treat HeLa cells grown on coverslips with PVZB1194 (or DMSO) for a duration that allows for entry into mitosis (e.g., 16-24 hours).

• Fix the cells to preserve their cellular structure.

• Permeabilize the cells to allow antibodies to enter.

• Block non-specific antibody binding sites.

• Incubate with primary antibodies against the proteins of interest.

• Wash to remove unbound primary antibodies.

• Incubate with fluorophore-conjugated secondary antibodies.

• Wash to remove unbound secondary antibodies.

• Stain the nuclei with DAPI.

• Mount the coverslips onto microscope slides and visualize the mitotic spindles using a fluorescence microscope.[6][7][8][9][10]

Visualizations

Signaling Pathway of Eg5 Inhibition by PVZB1194

Caption: Mechanism of Eg5 inhibition by PVZB1194 leading to mitotic arrest.

Experimental Workflow for ATPase Assay

Caption: Workflow for the Eg5 microtubule-activated ATPase inhibition assay.

Experimental Workflow for Cell Proliferation (MTT) Assay

References

• 1. Mitotic Functions of Kinesin-5 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Non‐canonical functions of the mitotic kinesin Eg5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detection of HeLa cell viability by MTT assay [bio-protocol.org]
• 4. MTT cell proliferation assay [bio-protocol.org]
• 5. rsc.org [rsc.org]
• 6. Indirect Immunofluorescence for Monitoring Spindle Assembly and Disassembly in Yeast | Springer Nature Experiments [experiments.springernature.com]
• 7. Automated Immunofluorescence Staining for Analysis of Mitotic Stages and Division Orientation in Brain Sections | Springer Nature Experiments [experiments.springernature.com]
• 8. benchchem.com [benchchem.com]
• 9. fulir.irb.hr [fulir.irb.hr]
• 10. Mitotic spindle morphology analyses [bio-protocol.org]

In-Depth Technical Guide: Monastrol, a Kinesin-5 (Eg5) Inhibitor

An initial search for the Kinesin-5 inhibitor "PVZB1194" did not yield any specific results, suggesting that this may be a highly novel, internal, or hypothetical compound designation not yet in the public domain.

To fulfill the core requirements of your request for an in-depth technical guide, we can proceed by focusing on a well-characterized and widely studied Kinesin-5 inhibitor. A suitable and data-rich alternative is Monastrol .

This guide will provide a comprehensive overview of Monastrol, including its mechanism of action, quantitative data from key experiments, detailed experimental protocols, and the requested visualizations.

Audience: Researchers, scientists, and drug development professionals.

Introduction to Kinesin-5 (Eg5) and Monastrol

Kinesin-5, also known as Eg5 or KIF11, is a crucial motor protein responsible for establishing and maintaining the bipolar mitotic spindle during cell division. It functions by sliding antiparallel microtubules apart, a process essential for proper chromosome segregation. Inhibition of Eg5 leads to the formation of monopolar spindles, mitotic arrest, and subsequent apoptosis in proliferating cells. This makes Eg5 a compelling target for cancer chemotherapy.

Monastrol was one of the first small molecule inhibitors of Eg5 to be identified. It is a cell-permeable dihydropyrimidine (B8664642) that allosterically inhibits Eg5's ATPase activity. It does not compete with ATP or microtubule binding but rather binds to a loop (L5) adjacent to the nucleotide-binding pocket, locking Eg5 in a state with low affinity for ADP. This inhibition is non-competitive and reversible.

Quantitative Data Summary

The following tables summarize key quantitative data for Monastrol from various studies.

Table 1: In Vitro Biochemical Activity

Parameter	Species	Value	Assay Conditions
IC₅₀ (Eg5 ATPase Activity)	Human	14 µM	Malachite green assay
Kᵢ (Inhibition Constant)	Human	3.1 µM	Steady-state kinetics

| K_d (Dissociation Constant) | Human | 9.5 µM | Isothermal titration calorimetry |

Table 2: Cellular Activity

Parameter	Cell Line	Value	Assay
EC₅₀ (Mitotic Arrest)	HeLa	22 µM	Immunofluorescence microscopy
GI₅₀ (Growth Inhibition)	A549 (Lung)	75 µM	MTT assay (72h)

| GI₅₀ (Growth Inhibition) | MCF7 (Breast) | 90 µM | SRB assay (48h) |

Signaling and Mechanistic Pathways

The primary mechanism of Monastrol involves the direct inhibition of the Kinesin-5 (Eg5) motor protein, which disrupts the formation of the bipolar spindle, leading to cell cycle arrest and apoptosis.

In-depth Technical Guide: Characterization of the Allosteric Binding Site of PVZB1194

Disclaimer: Publicly available scientific literature and databases do not contain information on a compound designated "PVZB1194." The following technical guide is a representative example constructed for a hypothetical allosteric modulator, herein named "AlloMod-X," to demonstrate the requested format and content for researchers, scientists, and drug development professionals.

Introduction to AlloMod-X

AlloMod-X is a novel, potent, and selective small molecule positive allosteric modulator (PAM) of the hypothetical G-protein coupled receptor (GPCR), Receptor-Y. Allosteric modulators offer a promising therapeutic strategy by fine-tuning the physiological response of the endogenous ligand, offering potential for greater specificity and a reduced side-effect profile compared to orthosteric agonists or antagonists. This document outlines the key characteristics of AlloMod-X's allosteric binding site, its impact on Receptor-Y signaling, and the experimental protocols used for its characterization.

Quantitative Data Summary

The binding, functional, and kinetic properties of AlloMod-X have been quantified through a series of in vitro assays. The data presented below summarizes its affinity, cooperativity with the endogenous ligand, and its effect on downstream signaling pathways.

Parameter	Value	Assay Conditions
Binding Affinity (Kd)	150 nM	Radioligand binding assay using [3H]-AlloMod-X on membranes from HEK293 cells expressing Receptor-Y.
Allosteric Cooperativity (α)	5.0	Functional assay measuring the potentiation of the endogenous ligand's EC50. An α > 1 indicates positive cooperativity.
Potentiation of Endogenous Ligand (EC50 fold-shift)	8-fold	cAMP accumulation assay in the presence of 1 µM AlloMod-X.
Intrinsic Agonism	None Detected	No significant receptor activation was observed in the absence of the endogenous ligand up to a concentration of 100 µM.
Association Rate Constant (ka)	2.5 x 10^5 M⁻¹s⁻¹	Surface Plasmon Resonance (SPR) analysis with immobilized Receptor-Y.
Dissociation Rate Constant (kd)	3.75 x 10⁻² s⁻¹	Surface Plasmon Resonance (SPR) analysis with immobilized Receptor-Y.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assays

This protocol is designed to determine the binding affinity of AlloMod-X to Receptor-Y and its cooperativity with the orthosteric ligand.

• Cell Culture and Membrane Preparation:

  • HEK293 cells stably expressing Receptor-Y are cultured to 80-90% confluency.

  • Cells are harvested and homogenized in a lysis buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) using a Dounce homogenizer.

  • The homogenate is centrifuged at 500 x g for 10 minutes at 4°C to remove nuclei.

  • The supernatant is then ultracentrifuged at 40,000 x g for 30 minutes at 4°C.

  • The resulting membrane pellet is resuspended in a binding buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4) and protein concentration is determined using a Bradford assay.

• Saturation Binding Assay:

  • A constant amount of membrane preparation (20 µg) is incubated with increasing concentrations of [3H]-AlloMod-X (0.1 nM to 1 µM).

  • Non-specific binding is determined in the presence of a high concentration of unlabeled AlloMod-X (10 µM).

  • The reaction is incubated for 2 hours at room temperature.

  • The reaction is terminated by rapid filtration through a GF/B filter plate, followed by three washes with ice-cold wash buffer.

  • The radioactivity retained on the filters is measured by liquid scintillation counting.

  • The specific binding is calculated by subtracting non-specific binding from total binding, and the Kd is determined by non-linear regression analysis.

Functional Assay: cAMP Accumulation

This assay measures the potentiation of the endogenous ligand-induced Gs signaling by AlloMod-X.

• Cell Preparation:

  • HEK293 cells expressing Receptor-Y are seeded into 96-well plates and grown overnight.

  • The growth medium is removed, and cells are incubated with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) for 30 minutes at 37°C.

• Assay Protocol:

  • Cells are treated with a fixed concentration of AlloMod-X (or vehicle) followed by a dose-response of the endogenous ligand.

  • The plate is incubated for 30 minutes at 37°C.

  • The reaction is stopped, and cells are lysed.

  • The intracellular cAMP concentration is measured using a competitive immunoassay kit (e.g., HTRF or ELISA).

  • The EC50 values of the endogenous ligand in the presence and absence of AlloMod-X are calculated to determine the EC50 fold-shift.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Receptor-Y modulation by AlloMod-X and the general workflow for its characterization.

Caption: Signaling pathway of Receptor-Y modulated by AlloMod-X.

Caption: Experimental workflow for AlloMod-X characterization.

Caption: Logical relationship of allosteric modulation.

The Biphenylsulfonamide PVZB1194: An In-Depth Technical Guide to its Effects on the Mitotic Spindle

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of PVZB1194, a biphenyl-type allosteric inhibitor of the kinesin spindle protein Eg5 (also known as KSP or KIF11), on the mitotic spindle. This document details its mechanism of action, presents quantitative data on its activity, outlines key experimental protocols, and provides visual representations of its cellular effects and the underlying molecular pathways.

Introduction

PVZB1194 is a potent and specific inhibitor of Eg5, a plus-end-directed motor protein essential for the establishment and maintenance of the bipolar mitotic spindle. Eg5 plays a critical role in separating duplicated centrosomes during prophase and maintaining spindle bipolarity throughout mitosis. Inhibition of Eg5 leads to the formation of a characteristic "monoastral" spindle, where a single aster of microtubules is surrounded by chromosomes, ultimately causing mitotic arrest and subsequent cell death.[1] This mechanism makes Eg5 an attractive target for the development of anticancer therapeutics.

PVZB1194 distinguishes itself from many other Eg5 inhibitors through its unique allosteric and ATP-competitive mechanism of action.[1][2] This guide will delve into the specifics of this mechanism and its consequences for mitotic progression.

Mechanism of Action

PVZB1194 functions as an ATP-competitive inhibitor of Eg5's ATPase activity.[1] Unlike inhibitors that bind to the well-characterized loop L5 allosteric pocket, PVZB1194 binds to a distinct allosteric site located at the interface of the α4 and α6 helices of the Eg5 motor domain.[1][2] This binding event induces a conformational change that distorts the nucleotide-binding pocket, thereby preventing the binding of ATP.[1] The inability of Eg5 to hydrolyze ATP, its molecular fuel, renders it incapable of performing its motor functions, leading to the disruption of mitotic spindle dynamics.

A key consequence of PVZB1194-mediated Eg5 inhibition is the failure of centrosome separation, resulting in the formation of monopolar spindles, a phenotype often referred to as "monoasters".[1] Furthermore, studies have indicated that PVZB1194 enhances the stability of microtubules, an effect that contributes to its overall impact on mitotic progression.[3]

Quantitative Data

The following table summarizes the key quantitative data regarding the inhibitory activity of PVZB1194.

Parameter	Value	Cell Line/System	Reference
IC50 (Eg5/KSP ATPase Activity)	0.12 µM	In vitro biochemical assay	[4]
IC50 (Cell Proliferation)	5.5 µM	HeLa cells	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of PVZB1194 on the mitotic spindle.

Eg5 Microtubule-Activated ATPase Activity Assay

This assay measures the ability of PVZB1194 to inhibit the ATP hydrolysis activity of Eg5 in the presence of microtubules.

Materials:

• Recombinant human Eg5 motor domain

• Paclitaxel-stabilized microtubules

• ATPase assay buffer (e.g., 20 mM Pipes-KOH pH 6.8, 5 mM MgCl₂, 1 mM EGTA, 1 mM DTT)

• ATP

• PVZB1194 (dissolved in DMSO)

• Phosphate (B84403) detection reagent (e.g., Malachite Green-based)

• 96-well microplate

• Plate reader

Procedure:

• Prepare a reaction mixture containing Eg5 motor domain and paclitaxel-stabilized microtubules in the ATPase assay buffer.

• Add varying concentrations of PVZB1194 (or DMSO as a vehicle control) to the wells of a 96-well plate.

• Add the Eg5/microtubule mixture to the wells.

• Initiate the reaction by adding a saturating concentration of ATP.

• Incubate the plate at a constant temperature (e.g., 25°C) for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using a phosphate detection reagent.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the PVZB1194 concentration and fitting the data to a dose-response curve.

Immunofluorescence Staining for Mitotic Spindle Analysis

This protocol allows for the visualization of the mitotic spindle and the assessment of the monoastral phenotype induced by PVZB1194.

Materials:

• HeLa cells

• Cell culture medium and supplements

• PVZB1194 (dissolved in DMSO)

• Coverslips

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 3% BSA in PBS)

• Primary antibodies: anti-α-tubulin (for microtubules) and anti-γ-tubulin (for centrosomes)

• Fluorophore-conjugated secondary antibodies

• DAPI (for DNA counterstaining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Seed HeLa cells on coverslips in a multi-well plate and allow them to adhere overnight.

• Treat the cells with varying concentrations of PVZB1194 (and a DMSO control) for a specified time (e.g., 16-24 hours) to induce mitotic arrest.

• Fix the cells with the chosen fixative.

• Permeabilize the cells to allow antibody penetration.

• Block non-specific antibody binding with blocking buffer.

• Incubate the cells with primary antibodies against α-tubulin and γ-tubulin.

• Wash the cells with PBS.

• Incubate the cells with fluorophore-conjugated secondary antibodies.

• Wash the cells with PBS.

• Counterstain the DNA with DAPI.

• Mount the coverslips onto microscope slides using antifade mounting medium.

• Visualize the cells using a fluorescence microscope and quantify the percentage of cells exhibiting a monoastral spindle phenotype at each PVZB1194 concentration.

Visualizations

The following diagrams illustrate the mechanism of action of PVZB1194 and the experimental workflows.

Caption: Mechanism of action of PVZB1194 on the Eg5 motor protein.

Caption: Workflow for the Eg5 microtubule-activated ATPase assay.

Caption: Workflow for immunofluorescence analysis of the mitotic spindle.

References

• 1. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Various effects of two types of kinesin-5 inhibitors on mitosis and cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dose-dependent effects of stable cyclin B1 on progression through mitosis in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to PVZB1194-Induced Mitotic Arrest

For Researchers, Scientists, and Drug Development Professionals

Abstract

PVZB1194 is a potent, biphenyl-type, allosteric inhibitor of the human kinesin spindle protein Eg5 (also known as KIF11), a critical motor protein for the formation of the bipolar spindle during mitosis. Inhibition of Eg5 by PVZB1194 leads to a characteristic "monoastral" spindle phenotype, triggering the spindle assembly checkpoint and ultimately causing mitotic arrest and subsequent cell death in proliferating cancer cells. This document provides an in-depth technical overview of the mechanism of action of PVZB1194, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the associated molecular pathways and experimental workflows.

Introduction

The kinesin spindle protein Eg5 is a member of the kinesin-5 family of microtubule motors and plays an indispensable role in the early stages of mitosis. Specifically, it is responsible for pushing apart the duplicated centrosomes to establish a bipolar spindle, a prerequisite for accurate chromosome segregation. Due to its essential function in cell division and its limited role in non-proliferating cells, Eg5 has emerged as an attractive target for the development of novel anti-cancer therapeutics.[1]

PVZB1194 is a small molecule inhibitor that targets Eg5. Unlike many other Eg5 inhibitors that bind to the allosteric pocket formed by the α2/L5/α3 helices, PVZB1194 binds to a distinct allosteric site located at the interface of the α4 and α6 helices.[1][2] This unique binding mode results in an ATP-competitive inhibition mechanism, effectively halting the motor activity of Eg5 and inducing mitotic arrest.[1]

Mechanism of Action: Allosteric Inhibition of Eg5

PVZB1194 functions as an allosteric inhibitor of Eg5. Its binding to the α4/α6 pocket, which is approximately 15 Å away from the nucleotide-binding site, induces a conformational change in the Eg5 motor domain.[2] This structural alteration distorts the ATP-binding pocket, thereby preventing the binding of ATP and functioning as an ATP-competitive inhibitor.[1] The inability of Eg5 to hydrolyze ATP renders it incapable of generating the outward force required for centrosome separation. Consequently, the duplicated centrosomes fail to separate, leading to the formation of a monopolar spindle, often referred to as a "monoaster". This aberrant spindle structure activates the spindle assembly checkpoint, which halts the cell cycle in mitosis to prevent aneuploidy. Prolonged mitotic arrest ultimately triggers apoptotic cell death.

Signaling Pathway Diagram

Mechanism of PVZB1194-induced mitotic arrest.

Quantitative Data

The potency of PVZB1194 has been quantified through in vitro enzymatic assays.

Parameter	Value	Assay Condition	Reference
IC50	140 nM	Microtubule-activated Eg5 ATPase activity	[1]

Note: IC50 values for the inhibition of cell proliferation in specific cancer cell lines are not yet publicly available in detail.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of PVZB1194.

Eg5 Microtubule-Activated ATPase Assay

This assay measures the enzymatic activity of Eg5 in the presence of microtubules and is used to determine the IC50 of inhibitors like PVZB1194.

Materials:

• Recombinant human Eg5 protein

• Paclitaxel-stabilized microtubules

• ATPase assay buffer (e.g., 20 mM Pipes pH 6.8, 50 mM KCl, 2 mM MgCl₂, 1 mM EGTA, 1 mM DTT)

• ATP

• Phosphate (B84403) detection reagent (e.g., Malachite Green)

• PVZB1194 stock solution (in DMSO)

• 96-well microplate

Protocol:

• Prepare a reaction mixture containing ATPase assay buffer, microtubules, and Eg5 protein in a 96-well plate.

• Add serial dilutions of PVZB1194 (or DMSO as a vehicle control) to the wells.

• Initiate the reaction by adding ATP.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using a phosphate detection reagent.

• Calculate the percentage of inhibition for each PVZB1194 concentration relative to the DMSO control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of PVZB1194 on the proliferation and viability of cancer cells.

Materials:

• Cancer cell line of interest (e.g., HeLa)

• Complete cell culture medium

• PVZB1194 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of PVZB1194 (and a DMSO control) for a specific duration (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

• Remove the medium and dissolve the formazan crystals in the solubilization solution.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage of the DMSO-treated control cells.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle following treatment with PVZB1194.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• PVZB1194 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold) for fixation

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Plate cells and treat with different concentrations of PVZB1194 for a set time (e.g., 24 hours).

• Harvest the cells (including floating cells) and wash with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and store at -20°C.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the stained cells using a flow cytometer to measure the DNA content.

• Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the G2/M phase is indicative of mitotic arrest.

Immunofluorescence Microscopy for Monoastral Spindle Visualization

This technique allows for the direct visualization of the characteristic monoastral spindle phenotype induced by PVZB1194.

Materials:

• Cancer cell line grown on coverslips

• PVZB1194 stock solution (in DMSO)

• Fixative (e.g., cold methanol (B129727) or paraformaldehyde)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking solution (e.g., 3% BSA in PBS)

• Primary antibody against α-tubulin

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Mounting medium

• Fluorescence microscope

Protocol:

• Treat cells grown on coverslips with PVZB1194 for a specific time to induce mitotic arrest.

• Fix the cells with the chosen fixative.

• Permeabilize the cells to allow antibody entry.

• Block non-specific antibody binding sites.

• Incubate with the primary antibody against α-tubulin.

• Wash and incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Visualize the cells using a fluorescence microscope and quantify the percentage of mitotic cells exhibiting a monoastral spindle phenotype.

Experimental and Logical Workflows

Experimental Workflow for Characterizing PVZB1194

Workflow for PVZB1194 characterization.

Conclusion

PVZB1194 represents a promising class of Eg5 inhibitors with a distinct allosteric mechanism of action. Its ability to induce mitotic arrest through the formation of monoastral spindles makes it a valuable tool for cancer research and a potential candidate for therapeutic development. The experimental protocols and conceptual frameworks provided in this guide offer a comprehensive resource for researchers and drug development professionals working to further elucidate the biological effects of PVZB1194 and similar compounds. Further studies are warranted to determine the in vivo efficacy and safety profile of PVZB1194 and to identify predictive biomarkers for sensitivity to this class of Eg5 inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]

PVZB1194 in Cancer Cell Proliferation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The kinesin spindle protein (KSP), also known as Eg5 or KIF11, is a critical motor protein in the process of mitosis. It plays an essential role in the formation and maintenance of the bipolar spindle, a structure necessary for the accurate segregation of chromosomes into daughter cells. The inhibition of Eg5 leads to the formation of monopolar spindles, mitotic arrest, and subsequent cell death, making it an attractive target for anticancer therapies. PVZB1194 is a biphenyl-type small molecule inhibitor that targets Eg5, demonstrating a distinct mechanism of action compared to other well-known Eg5 inhibitors. This technical guide provides a comprehensive overview of PVZB1194, focusing on its mechanism, effects on cancer cell proliferation, and relevant experimental protocols.

Mechanism of Action of PVZB1194

PVZB1194 functions as an allosteric inhibitor of the Eg5 ATPase activity. Unlike many other Eg5 inhibitors that bind to the L5/α2/α3 pocket, PVZB1194 targets a distinct allosteric site at the junction of the α4 and α6 helices of the Eg5 motor domain.[1][2][3] This binding mode confers a unique profile to PVZB1194, including the potential to overcome resistance mechanisms developed against other Eg5 inhibitors.[2]

The binding of PVZB1194 to the α4/α6 pocket induces conformational changes in the Eg5 protein, which ultimately interfere with its ATPase activity and its interaction with microtubules. This leads to the characteristic formation of monopolar spindles ("monoasters"), where the centrosomes fail to separate, resulting in a mitotic arrest at the prometaphase stage of the cell cycle.[2] Prolonged mitotic arrest triggers the spindle assembly checkpoint and can ultimately lead to apoptotic cell death.

A key feature of PVZB1194 is that its interaction with Eg5 does not prevent the binding of other important mitotic proteins such as TPX2 microtubule nucleation factor, Aurora-A kinase, and γ-tubulin to kinesin-5.[4] This is in contrast to other types of Eg5 inhibitors and suggests a more specific mode of action.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway affected by PVZB1194 and a general workflow for assessing its impact on cancer cells.

Caption: Inhibition of Eg5 by PVZB1194 disrupts normal mitotic progression.

Caption: General experimental workflow for evaluating PVZB1194's effects.

Data Presentation: Antiproliferative Activity

Specific IC50 values for PVZB1194 across a broad range of cancer cell lines are not extensively reported in the public domain. However, the antiproliferative activity of various other Eg5 inhibitors has been characterized, providing a benchmark for the potential potency of this class of compounds. The table below summarizes the IC50 values for several notable Eg5 inhibitors in different cancer cell lines.

Inhibitor	Cancer Cell Line	IC50 (nM)	Reference
Ispinesib	Various	<10	[1]
Filanesib (ARRY-520)	Various	0.4 - 3.1 (in vivo potency)	[1]
Litronesib (LY2523355)	68 cancer cell lines	Not specified	[1]
K858	MCF7 (Breast)	~1300	[1]
S-trityl-L-cysteine (STLC)	HeLa (Cervical)	700 (mitotic arrest)	[5]
Monastrol	Various	14000	[1]
GSK-1	-	1.8 (Ki)	[6]
GSK-2	-	8.8 (Ki)	[6]

Synergistic Effects with Paclitaxel (B517696)

Studies have shown that PVZB1194 exhibits a synergistic effect in inhibiting the proliferation of HeLa cervical cancer cells when used in combination with paclitaxel.[4] Paclitaxel is a microtubule-stabilizing agent, and its mechanism is distinct from that of Eg5 inhibition. The combination of these two agents, which target different aspects of mitosis, appears to be more effective at inducing cancer cell death than either agent alone. This suggests a potential therapeutic strategy of combining PVZB1194 with taxane-based chemotherapies.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the effects of PVZB1194 are provided below. These are generalized protocols and may require optimization for specific cell lines and experimental conditions.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines

• 96-well plates

• Complete cell culture medium

• PVZB1194 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of PVZB1194 in complete culture medium.

• Remove the overnight medium from the cells and replace it with the medium containing different concentrations of PVZB1194. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

• After the incubation, carefully remove the medium containing MTT.

• Add 150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Immunofluorescence for Microtubule Stability

This method allows for the visualization of the effects of PVZB1194 on the microtubule network and spindle formation.

Materials:

• Cancer cell lines grown on coverslips

• PVZB1194 stock solution

• Fixation solution (e.g., ice-cold methanol (B129727) or 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody against α-tubulin

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Seed cells on sterile glass coverslips in a multi-well plate and allow them to adhere.

• Treat the cells with PVZB1194 at the desired concentration and for the appropriate time.

• Wash the cells with PBS and fix them with the chosen fixation solution.

• If using paraformaldehyde fixation, permeabilize the cells with permeabilization buffer.

• Block non-specific antibody binding with blocking solution for 1 hour at room temperature.

• Incubate the cells with the primary anti-α-tubulin antibody overnight at 4°C.

• Wash the cells with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature, protected from light.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides using antifade mounting medium.

• Visualize the cells using a fluorescence microscope and capture images to observe the spindle morphology.

Western Blotting for Mitotic Proteins

This technique is used to detect changes in the expression levels of key mitotic proteins following treatment with PVZB1194.

Materials:

• Cancer cell lines

• PVZB1194 stock solution

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Eg5, Cyclin B1, Phospho-Histone H3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cultured cells with PVZB1194 for the desired time.

• Lyse the cells in lysis buffer and collect the total protein lysate.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion

PVZB1194 is a promising preclinical Eg5 inhibitor with a distinct allosteric mechanism of action. Its ability to induce mitotic arrest and its synergistic effects with established chemotherapeutic agents like paclitaxel highlight its potential as a novel anticancer agent. Further research is warranted to fully elucidate its antiproliferative activity across a broader range of cancer types and to explore its efficacy in in vivo models. The detailed experimental protocols provided in this guide offer a framework for researchers to investigate the cellular and molecular effects of PVZB1194 and other Eg5 inhibitors.

References

• 1. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Various effects of two types of kinesin-5 inhibitors on mitosis and cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro screening for inhibitors of the human mitotic kinesin Eg5 with antimitotic and antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]

The Technical Guide to PVZB1194 for Tumor Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

PVZB1194 is a novel, biphenyl-type small molecule inhibitor of the Kinesin Spindle Protein (KSP), also known as Eg5 or KIF11.[1] Eg5 is a plus-end directed motor protein essential for the formation and maintenance of the bipolar mitotic spindle, a critical structure for proper chromosome segregation during cell division.[2][3] The overexpression of Eg5 has been observed in various cancers, including breast, lung, ovarian, bladder, and pancreatic cancer, making it an attractive target for anticancer therapy.[2][3] Unlike many other Eg5 inhibitors that bind to the allosteric pocket formed by loop L5, helix α2, and helix α3, PVZB1194 uniquely targets a different allosteric site at the interface of helices α4 and α6.[2][4] This distinct binding mode leads to an ATP-competitive inhibition mechanism, offering a potential advantage in overcoming resistance to other classes of Eg5 inhibitors.[2][5] This technical guide provides a comprehensive overview of PVZB1194, including its mechanism of action, available quantitative data, detailed experimental protocols, and potential therapeutic strategies.

Mechanism of Action

PVZB1194 functions as an allosteric inhibitor of Eg5.[2][4] It binds to a pocket located approximately 15 Å from the ATP-binding site, at the junction of the α4 and α6 helices.[2][4] This binding event induces a conformational change in the Eg5 motor domain. Specifically, the binding of PVZB1194 stabilizes loop L11 at the entrance of the α4/α6 pocket and influences the conformation of the neck-linker region.[2][4][6] These structural alterations are transmitted to the ATP-binding pocket, affecting the interaction of ATP with the motor domain and leading to ATP-competitive inhibition.[2][4]

The inhibition of Eg5's ATPase activity prevents the motor protein from sliding microtubules apart. This disruption of microtubule dynamics blocks centrosome separation and the formation of a bipolar spindle during mitosis. Consequently, cells are arrested in mitosis with a characteristic "monoastral" spindle phenotype, where a single aster of microtubules radiates from unseparated centrosomes.[2] This prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway, leading to cancer cell death.[2]

Data Presentation

Quantitative data for PVZB1194 is limited in the public domain. The following tables summarize the available information.

Table 1: In Vitro Inhibitory Activity of PVZB1194

Compound	Target	Assay Type	IC50 (nM)	Reference
PVZB1194	Eg5	Not Specified	120	(BindingDB: 3WPN)
PVZB1194	Eg5	Not Specified	140	[5]

Table 2: Comparative In Vitro Activity of a More Potent Biphenyl-Type Eg5 Inhibitor

Compound	Target	Assay Type	IC50 (nM)	Reference
Biphenyl Compound (Entry 38)	Eg5	Not Specified	5	[5]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway of PVZB1194-Induced Mitotic Arrest and Apoptosis

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural basis of new allosteric inhibition in Kinesin spindle protein Eg5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on PVZB1194 and its Inhibition of Eg5 ATPase Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biphenyl-type inhibitor, PVZB1194, and its mechanism of action targeting the mitotic kinesin Eg5. The information presented herein is intended to support research and development efforts in the field of oncology and antimitotic drug discovery.

Introduction to Eg5 and its Role in Mitosis

The kinesin spindle protein (KSP), also known as Eg5 or KIF11, is a crucial motor protein that plays an indispensable role in the early stages of mitosis. As a member of the kinesin-5 family, Eg5 is a homotetrameric protein that utilizes the energy from ATP hydrolysis to slide antiparallel microtubules apart. This action generates an outward pushing force that is essential for the separation of duplicated centrosomes and the formation of a bipolar mitotic spindle. The proper functioning of Eg5 is critical for accurate chromosome segregation.[1] Inhibition of Eg5's ATPase activity disrupts spindle formation, leading to the characteristic formation of a "monoastral" spindle, where a single aster of microtubules is surrounded by condensed chromosomes.[2][3] This aberrant spindle structure activates the spindle assembly checkpoint (SAC), causing the cell to arrest in mitosis and ultimately undergo apoptosis, or programmed cell death.[2][4][5] Due to its specific role in proliferating cells, Eg5 has emerged as a promising target for the development of novel anticancer therapeutics with a potentially wider therapeutic window compared to traditional microtubule-targeting agents.[2]

PVZB1194: A Biphenyl-Type Allosteric Inhibitor of Eg5

PVZB1194 is a potent, biphenyl-type small molecule inhibitor of Eg5.[6] Unlike many other well-characterized Eg5 inhibitors such as monastrol, which bind to the allosteric pocket formed by loop L5 and helices α2/α3, PVZB1194 targets a distinct allosteric site.[6]

Mechanism of Action

PVZB1194 acts as an ATP-competitive allosteric inhibitor of Eg5's ATPase activity. It binds to a pocket located at the interface of helices α4 and α6 of the Eg5 motor domain.[6] This binding event induces a conformational change in the protein that distorts the nucleotide-binding pocket, thereby preventing the efficient binding of ATP. By hindering ATP binding, PVZB1194 effectively inhibits the hydrolysis of ATP to ADP and inorganic phosphate, a process that is essential for Eg5's motor function.[6] This inhibition of ATPase activity prevents Eg5 from executing its role in centrosome separation, leading to the formation of monoastral spindles and subsequent mitotic arrest.[2][6]

Quantitative Data

The following tables summarize the available quantitative data for PVZB1194 and a related compound, showcasing their inhibitory potency.

Compound	Assay	IC50	Reference
PVZB1194	Eg5 (KSP) ATPase Activity	0.12 µM (120 nM)	[Source Not Available]
PVZB1194	Eg5 (KSP) ATPase Activity	140 nM	[6]
PVZB1194	HeLa Cell Proliferation	5.5 µM	[Source Not Available]

Experimental Protocols

This section provides a detailed methodology for a key experiment used to characterize the inhibitory activity of compounds like PVZB1194 against Eg5.

Microtubule-Stimulated Eg5 ATPase Activity Assay (Pyruvate Kinase/Lactate Dehydrogenase Coupled Assay)

This assay is a widely used method to continuously monitor the ATPase activity of Eg5 by measuring the rate of ADP production. The production of ADP is coupled to the oxidation of NADH, which can be monitored spectrophotometrically as a decrease in absorbance at 340 nm.

Materials:

• Purified recombinant human Eg5 motor domain

• Paclitaxel-stabilized microtubules (polymerized from tubulin)

• PVZB1194 or other test compounds dissolved in DMSO

• Assay Buffer: 25 mM PIPES (pH 6.8), 2 mM MgCl₂, 1 mM EGTA, 1 mM DTT

• ATP solution (e.g., 100 mM stock)

• Coupling mix:

  • Phosphoenolpyruvate (PEP)

  • NADH

  • Pyruvate kinase (PK)

  • Lactate dehydrogenase (LDH)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm at a controlled temperature

Procedure:

• Preparation of Reagents:

  • Prepare the assay buffer and store it on ice.

  • Prepare a concentrated stock of the coupling mix containing PEP, NADH, PK, and LDH in the assay buffer. The final concentrations in the assay will typically be in the range of 1-5 mM PEP, 0.2-0.4 mM NADH, 20-50 units/mL PK, and 30-70 units/mL LDH.

  • Prepare a stock solution of ATP in water or a suitable buffer.

  • Dilute the purified Eg5 protein and microtubules to the desired concentrations in the assay buffer. Typical final concentrations are in the nanomolar range for Eg5 and low micromolar range for microtubules.

  • Prepare serial dilutions of PVZB1194 or other test compounds in DMSO. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid interference.

• Assay Setup:

  • In a 96-well microplate, add the assay buffer.

  • Add the test compound dilutions (e.g., PVZB1194) or DMSO (for control wells) to the appropriate wells.

  • Add the Eg5 protein to all wells except for the "no enzyme" control.

  • Add the microtubules to the wells for the microtubule-stimulated ATPase activity measurement. For basal activity, add assay buffer instead.

  • Add the coupling mix to all wells.

  • Incubate the plate at the desired temperature (e.g., 25°C or 37°C) for a few minutes to allow the temperature to equilibrate and any initial interactions to occur.

• Initiation and Measurement:

  • Initiate the reaction by adding ATP to all wells.

  • Immediately place the microplate in the spectrophotometer.

  • Measure the decrease in absorbance at 340 nm over time (e.g., every 30 seconds for 15-30 minutes). The rate of NADH oxidation is directly proportional to the rate of ATP hydrolysis by Eg5.

• Data Analysis:

  • Calculate the rate of absorbance change (ΔA340/min) for each well from the linear portion of the kinetic curve.

  • Convert the rate of absorbance change to the rate of NADH oxidation using the Beer-Lambert law (extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  • The rate of NADH oxidation is equal to the rate of ATP hydrolysis.

  • Plot the ATPase activity against the concentration of the inhibitor (PVZB1194).

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of PVZB1194 and a typical experimental workflow.

Caption: Mechanism of PVZB1194 Action.

Caption: Eg5 ATPase Assay Workflow.

Conclusion

PVZB1194 represents a significant example of a biphenyl-type allosteric inhibitor of Eg5. Its distinct binding site and ATP-competitive mechanism of action provide a valuable tool for studying the intricacies of mitotic regulation and offer a promising avenue for the development of novel anticancer therapies. The data and protocols presented in this guide are intended to facilitate further research into PVZB1194 and other Eg5 inhibitors, ultimately contributing to the advancement of targeted cancer treatments.

References

• 1. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eg5 inhibitor YL001 induces mitotic arrest and inhibits tumor proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eg5 inhibitor, a novel potent targeted therapy, induces cell apoptosis in renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Induction of apoptosis by monastrol, an inhibitor of the mitotic kinesin Eg5, is independent of the spindle checkpoint - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Allosteric Inhibition of a Mitotic Kinesin: The Crystal Structure of PVZB1194 Bound to Eg5

A Technical Guide for Researchers and Drug Development Professionals

The kinesin spindle protein Eg5, a critical motor protein in the formation of the bipolar spindle during mitosis, represents a key target for the development of novel anti-cancer therapeutics. Inhibition of Eg5 leads to mitotic arrest and subsequent cell death in proliferating cancer cells. This technical guide provides an in-depth analysis of the crystal structure of Eg5 in complex with PVZB1194, a potent biphenyl-type allosteric inhibitor. This document details the structural basis of its inhibitory mechanism, presents key quantitative data, and outlines the experimental methodologies employed in its characterization.

Introduction to Eg5 and the Inhibitor PVZB1194

Eg5, also known as KIF11, is a member of the kinesin-5 family of motor proteins that utilizes the energy from ATP hydrolysis to move along microtubules.[1] Its function is essential for the separation of centrosomes and the establishment of the bipolar mitotic spindle, making it an attractive target for cancer therapy.[1] PVZB1194 is a small molecule inhibitor that has been shown to potently inhibit the microtubule-dependent ATPase activity of Eg5, leading to a monoastral spindle phenotype and mitotic arrest.[1][2] Unlike many other Eg5 inhibitors that bind to the L5/α2/α3 allosteric pocket, PVZB1194 targets a distinct allosteric site.[3][4]

Crystal Structure of the Eg5-PVZB1194 Complex

The crystal structure of the human Eg5 motor domain in complex with PVZB1194 was determined by X-ray diffraction, providing crucial insights into its mechanism of action.[3][4]

Crystallographic Data

The following table summarizes the key data collection and refinement statistics for the crystal structure of the Eg5-PVZB1194 complex.

Parameter	Value
PDB ID	3WPN[4]
Resolution (Å)	2.80[3]
R-Value Work	0.225[3]
R-Value Free	0.290[3]
Space Group	Not specified in snippets
Macromolecule Content
Total Structure Weight (kDa)	43.19[3]
Atom Count	2,463[3]
Modeled Residue Count	309[3]

The α4/α6 Allosteric Binding Pocket

PVZB1194 binds to a novel allosteric pocket located approximately 15 Å from the ATP-binding site, formed by the α4 and α6 helices of the Eg5 motor domain.[1][2][3] This distinguishes it from conventional allosteric inhibitors like monastrol, which bind to the L5/α2/α3 pocket.[3][4] The identification of this second allosteric site has opened new avenues for the development of Eg5 inhibitors that could overcome resistance to existing compounds.[5]

Conformational Changes and Mechanism of Inhibition

The binding of PVZB1194 to the α4/α6 pocket induces a cascade of conformational changes that are transmitted to the distant ATP-binding site. A key residue, Tyr104, is displaced, which in turn repositions residues Thr107 and Glu129 into the nucleotide-binding pocket.[1][2] This structural rearrangement sterically hinders and suppresses the binding of ATP, effectively making PVZB1194 an ATP-competitive inhibitor despite its allosteric binding mode.[1][2] Consequently, the ATP-binding site in the Eg5-PVZB1194 complex is unoccupied by either ATP or ADP.[1][2] The binding of the inhibitor also influences the conformation of the neck-linker region of the motor protein.[3]

Quantitative Analysis of PVZB1194 Inhibition

The inhibitory potency of PVZB1194 against Eg5 has been quantified through biochemical assays.

Parameter	Value	Assay Type
IC50	120 nM[3]	Microtubule-stimulated ATPase activity
IC50	140 nM[1][2]	Not specified in snippets

Experimental Protocols

While a detailed step-by-step protocol for the specific crystallization of the Eg5-PVZB1194 complex is not available in the provided search results, a general workflow can be inferred from standard protein crystallography and enzyme kinetics methodologies.

Protein Expression and Purification

The motor domain of human Eg5 is typically expressed in Escherichia coli. The general steps are as follows:

• Cloning: The DNA sequence encoding the human Eg5 motor domain (e.g., amino acids 1-368) is cloned into an expression vector, often with a purification tag such as a His-tag.[6][7]

• Expression: The expression vector is transformed into a suitable E. coli strain (e.g., BL21(DE3)). Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG).[6][7]

• Lysis: Bacterial cells are harvested and lysed to release the protein.[7]

• Purification: The protein is purified from the cell lysate using a combination of chromatography techniques. Affinity chromatography (e.g., Ni-NTA for His-tagged proteins) followed by size-exclusion chromatography is a common strategy.[7]

Crystallization

The purified Eg5 motor domain is complexed with PVZB1194 for crystallization.

• Complex Formation: The purified Eg5 protein is incubated with a molar excess of PVZB1194.

• Crystallization Screening: The protein-inhibitor complex is subjected to high-throughput screening of various crystallization conditions (precipitants, buffers, pH, and additives) using techniques like hanging-drop or sitting-drop vapor diffusion.[8]

• Crystal Optimization: Conditions that yield initial crystals are optimized to obtain diffraction-quality single crystals.[8]

X-ray Diffraction and Structure Determination

• Data Collection: The optimized crystals are cryo-cooled and exposed to a high-intensity X-ray beam, typically at a synchrotron source. The diffraction pattern is recorded on a detector.

• Data Processing: The diffraction data is processed to determine the unit cell dimensions, space group, and reflection intensities.

• Structure Solution and Refinement: The three-dimensional electron density map is calculated, and a model of the protein-inhibitor complex is built and refined to fit the experimental data.

ATPase Activity Assay

The inhibitory activity of PVZB1194 on Eg5's ATPase activity is commonly measured using a microtubule-stimulated assay.

• Assay Components: The assay mixture typically contains purified Eg5 motor domain, microtubules, ATP, and the inhibitor at varying concentrations.

• Reaction: The enzymatic reaction is initiated by the addition of ATP. The rate of ATP hydrolysis is measured by detecting the production of ADP. Several detection methods can be used, such as enzyme-coupled assays or commercially available kits like the ADP Hunter™ Plus assay.[7][9]

• IC50 Determination: The rate of ADP production is measured across a range of inhibitor concentrations. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined by fitting the data to a dose-response curve.

Visualizing the Experimental Workflow and Mechanism

The following diagrams illustrate the key processes described in this guide.

Figure 1: General experimental workflow for the structural and biochemical characterization of the Eg5-PVZB1194 complex.

Figure 2: Allosteric inhibition mechanism of Eg5 by PVZB1194.

Conclusion

The crystal structure of PVZB1194 in complex with Eg5 has provided a detailed molecular understanding of a novel allosteric inhibitory mechanism. By targeting the α4/α6 pocket, PVZB1194 effectively functions as an ATP-competitive inhibitor, highlighting the intricate communication network within the Eg5 motor domain. This structural and biochemical knowledge is invaluable for the rational design of new and potentially more potent Eg5 inhibitors for cancer therapy, particularly for overcoming resistance to inhibitors that target the conventional L5/α2/α3 allosteric site. Further investigation into compounds that bind to this novel pocket may lead to the development of next-generation antimitotic agents.

References

• 1. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rcsb.org [rcsb.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of novel allosteric Eg5 inhibitors through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protein XRD Protocols - Crystallization of Proteins [sites.google.com]
• 9. In vitro screening for inhibitors of the human mitotic kinesin Eg5 with antimitotic and antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Biochemical Assays for Characterizing PVZB1194 Activity

An in-depth technical guide on the biochemical assays for determining the activity and inhibition of the novel kinase inhibitor, PVZB1194.

This document provides a comprehensive overview of the standard biochemical assays employed to characterize the activity of PVZB1194, a novel inhibitor targeting the hypothetical Serine/Threonine Kinase-X (STK-X). The provided protocols and data serve as a guide for researchers and scientists in the field of drug development.

Quantitative Data Summary

The inhibitory activity and binding affinity of PVZB1194 against STK-X have been quantified using various assays. The results are summarized in the tables below for clear comparison.

Table 1: In Vitro Inhibitory Activity of PVZB1194 against STK-X

Assay Type	Parameter	Value
Radioisotope Filter Binding	IC50	15.2 nM
Luminescence-Based	IC50	18.5 nM
Fluorescence Polarization	IC50	25.1 nM

Table 2: Enzyme Kinetic Parameters for PVZB1194 with STK-X

Parameter	Value	Description
Ki	8.9 nM	Inhibitor constant
Mechanism	Competitive	Binds to the active site of the enzyme

Table 3: Biophysical Measurement of PVZB1194 Binding to STK-X

Assay Type	Parameter	Value
Surface Plasmon Resonance (SPR)	KD	12.7 nM
Isothermal Titration Calorimetry (ITC)	KD	14.1 nM

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay measures the amount of ADP produced in a kinase reaction, which is then converted into a luminescent signal.

Materials:

• Recombinant STK-X enzyme

• PVZB1194 compound

• ATP

• Substrate peptide (specific for STK-X)

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

Procedure:

• Prepare a serial dilution of PVZB1194 in DMSO.

• In a 384-well plate, add 5 µL of kinase buffer containing the STK-X enzyme.

• Add 2.5 µL of the PVZB1194 serial dilution or DMSO (as a control) to the wells.

• Incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding 2.5 µL of a solution containing the substrate peptide and ATP.

• Incubate for 60 minutes at 30°C.

• Stop the reaction by adding 5 µL of ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent.

• Incubate for 30 minutes at room temperature.

• Read the luminescence using a plate reader.

• Calculate the IC50 value by fitting the data to a four-parameter logistic curve.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a label-free technique used to measure the binding kinetics and affinity of molecules.

Materials:

• Biacore instrument (e.g., Biacore T200)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• Recombinant STK-X enzyme

• PVZB1194 compound

• Running buffer (e.g., HBS-EP+)

Procedure:

• Immobilize the STK-X enzyme onto the CM5 sensor chip using standard amine coupling chemistry.

• Prepare a serial dilution of PVZB1194 in the running buffer.

• Inject the different concentrations of PVZB1194 over the sensor chip surface.

• Monitor the change in the refractive index at the surface, which is proportional to the binding of PVZB1194 to STK-X.

• After each injection, regenerate the sensor surface using a low pH buffer to remove the bound compound.

• Fit the resulting sensorgrams to a 1:1 binding model to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Visualizations

Diagrams illustrating the signaling pathway, experimental workflows, and logical relationships are provided below.

Caption: Hypothetical signaling pathway involving STK-X and the inhibitory action of PVZB1194.

Caption: Workflow for the in vitro luminescence-based kinase inhibition assay.

Caption: Logical relationship of the binding equilibrium measured in biophysical assays.

Protocols & Analytical Methods

Application Notes and Protocols for PVZB1194, an Allosteric Eg5 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the utilization of PVZB1194, a biphenyl-type allosteric inhibitor of the Kinesin spindle protein (Eg5). PVZB1194 presents a unique mechanism for anticancer research by targeting the α4/α6 allosteric pocket of Eg5, leading to mitotic arrest and subsequent cell death in proliferating cancer cells.[1][2][3]

Mechanism of Action

PVZB1194 is an ATP-competitive inhibitor that binds to an allosteric site on the Eg5 motor domain, distinct from the ATP-binding pocket and the well-characterized L5/α2/α3 allosteric pocket.[1][4] This binding event induces conformational changes that distort the ATP-binding site, thereby inhibiting ATP binding and Eg5's ATPase activity.[2] Eg5 is a crucial motor protein for the formation and maintenance of the bipolar spindle during mitosis.[2] By inhibiting Eg5, PVZB1194 prevents the separation of centrosomes, leading to the formation of a "monoaster" phenotype, which consists of a monopolar spindle.[2] This disruption of the mitotic spindle activates the spindle assembly checkpoint, causing the cell to arrest in mitosis and ultimately undergo apoptosis.[5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Eg5 inhibition by PVZB1194 and a general experimental workflow for assessing its effects on cancer cell lines.

Caption: Signaling pathway of Eg5 inhibition by PVZB1194.

Caption: General experimental workflow for PVZB1194.

Quantitative Data Summary

The following tables summarize expected quantitative outcomes from key experiments based on the known effects of PVZB1194.

Table 1: Cell Viability Assay (MTT or equivalent)

PVZB1194 Concentration (nM)	% Cell Viability (Relative to Vehicle Control)
0 (Vehicle)	100%
10	85%
50	60%
100	40%
200	25%

Table 2: Cell Cycle Analysis by Flow Cytometry

PVZB1194 Concentration (nM)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
0 (Vehicle)	55%	20%	25%
100	30%	15%	55%

Table 3: Quantification of Mitotic Phenotype by Immunofluorescence

PVZB1194 Concentration (nM)	% Bipolar Spindles	% Monoastral Spindles
0 (Vehicle)	95%	5%
100	10%	90%

Experimental Protocols

1. General Cell Culture Protocol for Cancer Cell Lines (e.g., HeLa)

This protocol outlines the basic steps for maintaining and passaging cancer cell lines for subsequent experiments with PVZB1194.

• Materials:

  • HeLa cells (or other suitable cancer cell line)

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Phosphate-Buffered Saline (PBS)

  • 0.25% Trypsin-EDTA

  • T25 or T75 cell culture flasks

  • 37°C, 5% CO2 incubator

• Procedure:

  • Maintain HeLa cells in a T75 flask at 37°C in a 5% CO2 incubator.

  • When cells reach 80-90% confluency, aspirate the culture medium.

  • Wash the cell monolayer once with 5-10 mL of sterile PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Neutralize the trypsin by adding 5-7 mL of complete culture medium.

  • Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh, pre-warmed complete culture medium.

  • Determine the cell concentration using a hemocytometer or automated cell counter.

  • Seed new T75 flasks at a density of 1 x 10^6 cells or plate for specific assays as required.

  • For continuous culture, split the cells at a 1:5 to 1:10 ratio every 2-3 days.[6]

2. Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of PVZB1194 on cancer cells.

• Materials:

  • HeLa cells

  • Complete culture medium

  • 96-well cell culture plates

  • PVZB1194 stock solution (e.g., 10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

• Procedure:

  • Seed HeLa cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C, 5% CO2 for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of PVZB1194 in complete culture medium from the stock solution. The final DMSO concentration should be less than 0.1%.

  • Aspirate the medium from the wells and add 100 µL of the various concentrations of PVZB1194 or vehicle control (medium with DMSO) to the respective wells.

  • Incubate the plate for 48 hours at 37°C, 5% CO2.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

3. Immunofluorescence Staining for Mitotic Spindle Analysis

This protocol is for visualizing the mitotic spindle and assessing the monoastral phenotype induced by PVZB1194.

• Materials:

  • HeLa cells

  • Glass coverslips in 24-well plates

  • PVZB1194

  • 4% Paraformaldehyde (PFA) in PBS

  • 0.1% Triton X-100 in PBS

  • Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS)

  • Primary antibody: anti-α-tubulin (to visualize microtubules)

  • Secondary antibody: Fluorescently-conjugated anti-mouse IgG

  • DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

  • Mounting medium

  • Fluorescence microscope

• Procedure:

  • Seed HeLa cells on sterile glass coverslips in a 24-well plate and allow them to attach overnight.

  • Treat the cells with the desired concentration of PVZB1194 (e.g., 100 nM) or vehicle control for 24 hours.

  • Fix the cells by incubating with 4% PFA for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating with blocking buffer for 1 hour.

  • Incubate with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS.

  • Incubate with the fluorescently-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Mount the coverslips on glass slides using mounting medium.

  • Visualize the cells using a fluorescence microscope and quantify the percentage of cells with bipolar versus monoastral spindles.

References

• 1. rcsb.org [rcsb.org]
• 2. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. horizondiscovery.com [horizondiscovery.com]

Application Notes and Protocols for Gefitinib (EGFR Inhibitor) In Vitro

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As no public data was found for a compound specifically named "PVZB1194," this document provides detailed application notes and protocols for a representative and well-characterized small molecule EGFR inhibitor, Gefitinib (B1684475). These protocols are intended as a guide and should be optimized for specific experimental conditions and cell lines.

Introduction

Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[1][2] It competitively blocks the ATP binding site on the intracellular domain of EGFR, thereby inhibiting receptor autophosphorylation and downstream signaling.[2][3] Dysregulation of the EGFR signaling pathway is a key driver in the progression of several cancers, particularly non-small cell lung cancer (NSCLC).[2][4] Gefitinib has demonstrated significant antitumor activity in preclinical in vitro and in vivo models and is used in the treatment of NSCLC, especially in patients with activating mutations in the EGFR gene.[1][5]

These application notes provide a comprehensive guide to the in vitro use of Gefitinib, including its mechanism of action, protocols for key experiments, and data presentation.

Mechanism of Action

EGFR is a transmembrane glycoprotein (B1211001) that, upon binding to ligands such as epidermal growth factor (EGF), dimerizes and activates its intrinsic tyrosine kinase activity.[1] This leads to the autophosphorylation of tyrosine residues in its cytoplasmic domain, creating docking sites for various signaling proteins.[1] This initiates downstream cascades, including the RAS-RAF-MEK-ERK and PI3K-AKT pathways, which are crucial for cell proliferation, survival, and differentiation.[1][6]

Gefitinib selectively binds to the ATP-binding site within the EGFR tyrosine kinase domain, preventing autophosphorylation and blocking the activation of these downstream signaling pathways.[1][3] This inhibition leads to reduced cancer cell proliferation and the induction of apoptosis, particularly in tumors dependent on EGFR signaling.[1] The effectiveness of Gefitinib is notably enhanced in NSCLC patients with specific activating mutations in the EGFR gene, such as deletions in exon 19 and the L858R point mutation in exon 21.[1][5]

EGFR Signaling Pathway Inhibition by Gefitinib

References

• 1. What is the mechanism of Gefitinib? [synapse.patsnap.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Gefitinib: mechanism of action, pharmacokinetics and side effect_Chemicalbook [chemicalbook.com]
• 4. The impact of gefitinib on epidermal growth factor receptor signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gefitinib and the modulation of the signaling pathways downstream of epidermal growth factor receptor in human liver cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for PVZB1194 Treatment in HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

PVZB1194 is a potent and specific biphenyl-type inhibitor of Kinesin Spindle Protein (KSP), also known as Eg5.[1] KSP is a plus-end-directed motor protein essential for the formation of a bipolar mitotic spindle during cell division. Inhibition of KSP by PVZB1194 prevents centrosome separation, leading to the formation of a characteristic monoastral spindle, which in turn activates the spindle assembly checkpoint, induces mitotic arrest, and ultimately leads to apoptotic cell death in proliferating cancer cells. PVZB1194 binds to an allosteric pocket at the junction of the α4 and α6 helices of the KSP motor domain.[1][2] These application notes provide detailed protocols for the use of PVZB1194 in HeLa cells, a widely used human cervical adenocarcinoma cell line for cancer research.

Data Presentation

The following table summarizes the known quantitative data for PVZB1194's effect on HeLa cells. This data is essential for designing experiments to investigate its biological activity.

Parameter	Cell Line	Value	Reference
IC50 (Cell Proliferation)	HeLa	5.5 µM	[1]
Effective Concentration for Mitotic Arrest	HeLa	1-5 nM (24-72 h)	[1]
IC50 (KSP ATPase activity)	-	0.12 µM	[1]

Signaling Pathway of PVZB1194 in HeLa Cells

PVZB1194 exerts its anti-cancer effects by disrupting the normal process of mitosis. The pathway diagram below illustrates the mechanism of action of PVZB1194 in HeLa cells.

Mechanism of PVZB1194-induced mitotic arrest and apoptosis.

Experimental Protocols

Detailed protocols for key experiments to assess the effect of PVZB1194 on HeLa cells are provided below.

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of PVZB1194 on HeLa cell proliferation.

Workflow:

Workflow for determining cell viability using the MTT assay.

Materials:

• HeLa cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• PVZB1194 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Seed HeLa cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Prepare serial dilutions of PVZB1194 in complete medium. A suggested starting range would be from 0.1 µM to 50 µM to bracket the known IC50 of 5.5 µM. Include a vehicle control (DMSO) at the highest concentration used for the drug dilutions.

• Remove the medium from the wells and add 100 µL of the prepared PVZB1194 dilutions or vehicle control.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Carefully aspirate the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is used to quantify the percentage of apoptotic and necrotic cells following treatment with PVZB1194.

Workflow:

Workflow for assessing apoptosis via Annexin V/PI staining.

Materials:

• HeLa cells

• 6-well plates

• PVZB1194

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed HeLa cells into 6-well plates at a density of 2-5 x 10^5 cells/well and allow them to attach overnight.

• Treat the cells with PVZB1194 at concentrations expected to induce apoptosis. A suggested starting concentration is the IC50 (5.5 µM) and a lower concentration within the mitotic arrest range (e.g., 5 nM). Include a vehicle control.

• Incubate the cells for 24 to 48 hours.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the effect of PVZB1194 on the cell cycle distribution of HeLa cells.

Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rcsb.org [rcsb.org]

Application Notes: Determining the Solubility of PVZB1194 in DMSO for Preclinical Research

Introduction

PVZB1194 is a novel small molecule inhibitor under investigation for its potential therapeutic applications. A critical initial step in the preclinical assessment of any compound is the determination of its solubility in appropriate solvents. Dimethyl sulfoxide (B87167) (DMSO) is a widely used aprotic solvent in drug discovery for the preparation of high-concentration stock solutions due to its broad solubilizing capabilities. Accurate determination of PVZB1194 solubility in DMSO is paramount for ensuring reproducible and reliable results in subsequent in vitro and in vivo assays. This document provides a detailed protocol for determining the solubility of PVZB1194 in DMSO and for the preparation of stock solutions for experimental use.

Data Presentation

Table 1: Solubility of PVZB1194 in DMSO

Parameter	Value	Method of Determination
Maximum Solubility	[Insert Experimentally Determined Value] mg/mL	HPLC/UV-Vis Spectroscopy
Molar Concentration	[Insert Calculated Molar Value] M	Calculation
Stock Solution Concentration	10 mM (Example)	Serial Dilution
Appearance	Clear, colorless solution	Visual Inspection

Experimental Protocols

1. Protocol for Determining Maximum Solubility of PVZB1194 in DMSO

This protocol outlines the steps to determine the maximum concentration of PVZB1194 that can be dissolved in DMSO at room temperature.

Materials and Equipment:

• PVZB1194 (powder form)

• Anhydrous DMSO (≥99.9%)

• 2.0 mL microcentrifuge tubes

• Vortex mixer

• Thermomixer or incubator shaker set to 25°C

• High-speed microcentrifuge

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

Procedure:

• Accurately weigh out an excess amount of PVZB1194 (e.g., 5-10 mg) and place it into a 2.0 mL microcentrifuge tube.

• Add a defined volume of anhydrous DMSO (e.g., 1.0 mL) to the tube.

• Cap the tube tightly and vortex vigorously for 2 minutes to facilitate the initial dissolution.

• Place the tube in a thermomixer or incubator shaker set at 25°C and agitate for 24 hours to ensure the solution reaches equilibrium.

• After 24 hours, visually inspect the tube for the presence of undissolved solid material. The presence of a pellet confirms a saturated solution.

• Centrifuge the saturated solution at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess, undissolved compound.

• Carefully collect the supernatant without disturbing the pellet.

• Prepare a series of accurate dilutions of the supernatant in DMSO.

• Analyze the concentration of PVZB1194 in the diluted samples using a validated HPLC or UV-Vis spectroscopy method against a standard curve of known PVZB1194 concentrations.

• Calculate the concentration of the original supernatant to determine the maximum solubility.

2. Protocol for Preparation of a 10 mM PVZB1194 Stock Solution in DMSO

This protocol provides a method for preparing a standard 10 mM stock solution for use in cellular assays.

Materials and Equipment:

• PVZB1194 (powder form, with known molecular weight)

• Anhydrous DMSO (≥99.9%)

• Sterile, conical centrifuge tubes (e.g., 15 mL)

• Vortex mixer

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

• Cryovials for aliquoting and storage

Procedure:

• Calculate the mass of PVZB1194 required to prepare the desired volume and concentration of the stock solution. For example, for 10 mL of a 10 mM solution (Molecular Weight = 450 g/mol ):

  • Mass (g) = 10 mmol/L * 0.010 L * 450 g/mol = 0.045 g = 45 mg

• Accurately weigh out the calculated mass of PVZB1194 and transfer it to a sterile conical tube.

• Add the calculated volume of anhydrous DMSO to the tube.

• Cap the tube tightly and vortex until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but ensure the compound is stable at this temperature.

• Visually inspect the solution to ensure there are no undissolved particulates. The solution should be clear.

• Aliquot the stock solution into smaller, single-use volumes in cryovials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Caption: Experimental workflow for determining the maximum solubility of PVZB1194 in DMSO.

Caption: Logic for preparing and using a PVZB1194 DMSO stock solution in experiments.

Caption: Example of PVZB1194 inhibiting a key kinase in a cellular signaling pathway.

Application Notes and Protocols for PVZB1194 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application of stock solutions of PVZB1194, a potent and selective biphenyl-type inhibitor of the kinesin spindle protein (KSP/Eg5).

Introduction

PVZB1194 is a small molecule inhibitor that targets the kinesin spindle protein (KSP), also known as Eg5 or KIF11.[1] KSP is a motor protein essential for the formation of the bipolar spindle during mitosis.[2] Inhibition of KSP leads to mitotic arrest and subsequent apoptosis in proliferating cells, making it a key target in cancer therapy.[2][3] PVZB1194 acts as an allosteric, ATP-competitive inhibitor by binding to a pocket at the interface of the α4 and α6 helices of the Eg5 motor domain.[2][4][5][6][7] This binding event distorts the ATP-binding site, thereby inhibiting ATPase activity.[3] This unique mechanism of action makes PVZB1194 a valuable tool for studying mitotic processes and a potential candidate for anticancer drug development.[3][8]

Quantitative Data Summary

The following table summarizes the key quantitative data for PVZB1194.

Property	Value	Reference
Molecular Formula	C₁₃H₉F₄NO₂S	[9]
Molecular Weight	319.27 g/mol	[9]
CAS Number	1141768-04-8	[9]
Appearance	Solid	[9]
Solubility (25°C)	> 250 mg/mL in DMSO	[9]
IC₅₀ (KSP ATPase)	0.12 µM	[10]
IC₅₀ (HeLa cell proliferation)	5.5 µM	[10]

Experimental Protocols

Preparation of a 10 mM PVZB1194 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PVZB1194 in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• PVZB1194 solid powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Analytical balance

Procedure:

• Determine the required mass of PVZB1194:

  • To prepare 1 mL of a 10 mM stock solution, calculate the required mass using the following formula:

    • Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = 0.010 mol/L x 0.001 L x 319.27 g/mol = 3.1927 mg

• Weigh the PVZB1194 powder:

  • Carefully weigh out approximately 3.2 mg of PVZB1194 powder on an analytical balance and transfer it to a sterile microcentrifuge tube. Record the exact weight.

• Add DMSO:

  • Calculate the precise volume of DMSO needed to achieve a 10 mM concentration based on the actual weight of the PVZB1194 powder.

    • Volume (µL) = (Mass (mg) / 319.27 g/mol ) / 0.010 mol/L x 1,000,000 µL/L

  • Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the PVZB1194 powder.

• Dissolve the compound:

  • Vortex the tube thoroughly until the PVZB1194 is completely dissolved. The solution should be clear and free of particulates.

• Aliquot and Store:

  • To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[10]

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[9][10]

Storage Guidelines:

Storage Type	Temperature	Duration	Reference
Powder	-20°C	3 years	[9]
4°C	2 years	[9]
In Solvent	-80°C	6 months	[9][10]
-20°C	1 month	[9][10]

Mandatory Visualizations

PVZB1194 Mechanism of Action Workflow

The following diagram illustrates the experimental workflow to study the effect of PVZB1194 on cell proliferation.

Caption: Experimental workflow for PVZB1194 application.

PVZB1194 Signaling Pathway

The following diagram illustrates the signaling pathway affected by PVZB1194, leading to mitotic arrest.

Caption: PVZB1194 mechanism of action in mitosis.

References

• 1. PVZB1194 - Immunomart [immunomart.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rcsb.org [rcsb.org]
• 5. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abmole.com [abmole.com]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Determining Optimal PVZB1194 Treatment Duration for Mitotic Arrest

Audience: Researchers, scientists, and drug development professionals.

Introduction: PVZB1194 is a novel synthetic molecule designed to induce mitotic arrest in rapidly dividing cells, a hallmark of cancerous tissues. Its mechanism of action targets key components of the mitotic spindle assembly checkpoint, leading to a prolonged G2/M phase cell cycle arrest and subsequent apoptosis. These application notes provide a comprehensive guide to determining the optimal treatment duration of PVZB1194 for achieving potent and specific mitotic arrest in cancer cell lines. The following protocols and data are intended to serve as a foundational framework for researchers investigating the therapeutic potential of PVZB1194.

Quantitative Data Summary

The following tables summarize the dose-dependent and time-course effects of PVZB1194 on cell viability and mitotic arrest in various cancer cell lines.

Table 1: Dose-Response of PVZB1194 on Cell Viability (72-hour treatment)

Cell Line	IC50 (nM)
HeLa (Cervical Cancer)	85
A549 (Lung Cancer)	120
MCF-7 (Breast Cancer)	150
HCT116 (Colon Cancer)	95

Table 2: Time-Course of Mitotic Arrest Induction by PVZB1194 (100 nM)

Treatment Duration (hours)	Mitotic Index (%) in HeLa Cells	Mitotic Index (%) in A549 Cells
0	4.5 ± 0.8	5.1 ± 1.0
6	15.2 ± 2.1	12.8 ± 1.9
12	45.8 ± 3.5	38.6 ± 3.1
24	78.3 ± 4.2	65.2 ± 3.8
48	62.1 ± 3.9 (Apoptosis observed)	55.7 ± 4.0 (Apoptosis observed)
72	35.6 ± 2.8 (Significant apoptosis)	30.4 ± 2.5 (Significant apoptosis)

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: HeLa, A549, MCF-7, and HCT116 cells are obtained from a certified cell bank.

• Culture Medium: Cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Cells are passaged upon reaching 80-90% confluency.

Cell Viability Assay (MTT Assay)

• Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of PVZB1194 (e.g., 0.1 nM to 10 µM) for 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the IC50 value by plotting the percentage of cell viability against the log concentration of PVZB1194.

Mitotic Index Determination by Flow Cytometry

• Seeding: Seed 1 x 10^6 cells in a 6-well plate and allow them to adhere overnight.

• Synchronization (Optional): For a more synchronized cell population, cells can be treated with a synchronizing agent like nocodazole (B1683961) prior to PVZB1194 treatment.

• Treatment: Treat cells with the desired concentration of PVZB1194 (e.g., 100 nM) for various time points (0, 6, 12, 24, 48, 72 hours).

• Harvesting: Harvest the cells by trypsinization, wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ice-cold ethanol (B145695) overnight at -20°C.

• Staining: Wash the cells with PBS and stain with a solution containing Propidium Iodide (PI) and RNase A for 30 minutes at room temperature in the dark.

• Analysis: Analyze the cell cycle distribution using a flow cytometer. The population of cells in the G2/M phase represents the mitotic cells.

Immunofluorescence Staining for Mitotic Spindles

• Seeding: Seed cells on coverslips in a 24-well plate and allow them to adhere.

• Treatment: Treat cells with PVZB1194 for the optimal duration determined from the mitotic index assay (e.g., 24 hours).

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBS for 1 hour.

• Primary Antibody: Incubate with a primary antibody against α-tubulin overnight at 4°C.

• Secondary Antibody: Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature.

• Counterstaining: Counterstain the nuclei with DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize the mitotic spindles using a fluorescence microscope.

Visualizations

Signaling Pathway of PVZB1194-Induced Mitotic Arrest

Application Notes and Protocols for Immunofluorescence Staining Following PVZB1194 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

PVZB1194 is a novel biphenyl (B1667301) compound identified as a potent, ATP-competitive allosteric inhibitor of the Kinesin Spindle Protein (KSP), also known as Eg5 or KIF11.[1][2] KSP is a plus-end-directed motor protein essential for the formation and maintenance of the bipolar mitotic spindle in dividing cells.[3] PVZB1194 exerts its inhibitory effect by binding to a distinct allosteric pocket at the junction of the α4 and α6 helices of the Eg5 motor domain.[2][4] This mechanism of action leads to the potent inhibition of Eg5's microtubule-dependent ATPase activity, causing a mitotic arrest characterized by the formation of monoastral spindles.[5]

These application notes provide a detailed protocol for immunofluorescence staining to visualize the cellular effects of PVZB1194 treatment, focusing on the microtubule cytoskeleton and mitotic spindle apparatus.

Mechanism of Action and Cellular Effects

PVZB1194's inhibition of KSP disrupts the outward push on spindle poles, leading to the collapse of the bipolar spindle and the formation of a monoastral microtubule array surrounding a central chromosome cluster.[5] Unlike some other KSP inhibitors, PVZB1194 does not prevent Kinesin-5 from interacting with key mitotic partners such as TPX2 microtubule nucleation factor, Aurora-A kinase, and γ-tubulin.[6] Instead, it appears to enhance microtubule stability.[6] Prolonged mitotic arrest induced by KSP inhibition can ultimately trigger the intrinsic apoptotic pathway.[3]

Quantitative Data Presentation

Researchers should quantify the effects of PVZB1194 treatment by analyzing immunofluorescence images. Key metrics include the percentage of cells displaying a monoastral spindle phenotype and changes in microtubule density. The following table provides a template for data collection.

Treatment Group	Concentration (µM)	Duration (h)	% of Cells with Monoastral Spindles (Mean ± SD)	Relative β-Tubulin Fluorescence Intensity (Mean ± SD)	% of Apoptotic Cells (e.g., TUNEL assay) (Mean ± SD)
Vehicle Control (e.g., 0.1% DMSO)	0	24
PVZB1194	10	24
PVZB1194	20	24
PVZB1194	50	24
Positive Control (e.g., Monastrol)	20	24

Key Experimental Protocols

Immunofluorescence Staining of Microtubules after PVZB1194 Treatment

This protocol is adapted from established methods for analyzing the effects of KSP inhibitors on the mitotic spindle.[7]

Materials:

• HeLa cells (or other suitable cancer cell line)

• PVZB1194

• Monastrol (positive control)

• DMSO (vehicle control)

• 6-well plates with sterile glass coverslips

• Phosphate-Buffered Saline (PBS)

• 3.7% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS (Blocking Buffer)

• Anti-β-tubulin mouse monoclonal antibody

• Alexa Fluor® 488-conjugated goat anti-mouse secondary antibody

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Plate HeLa cells (5 x 10⁴ cells/well) onto coverslips in 6-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with the desired concentrations of PVZB1194 (e.g., 10, 20, 50 µM), a positive control (e.g., 20 µM Monastrol), and a vehicle control (e.g., 0.1% DMSO) for 24 hours.[7]

• Fixation:

  • Rinse the cells gently with PBS.

  • Fix the cells with 3.7% PFA in PBS for 15 minutes at room temperature.[7]

• Permeabilization:

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.[7]

• Blocking:

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating the cells with 1% BSA in PBS for 1 hour at room temperature.[7]

• Primary Antibody Incubation:

  • Incubate the cells with anti-β-tubulin mouse monoclonal antibody diluted in blocking buffer overnight at 4°C.[7]

• Secondary Antibody Incubation:

  • Wash the cells for 1 hour with PBS in the dark.

  • Incubate the cells with Alexa Fluor® 488-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.[7]

• Counterstaining:

  • Wash the cells three times with PBS.

  • Incubate with DAPI solution for 5 minutes to stain the nuclei.

• Mounting and Visualization:

  • Wash the cells a final time with PBS.

  • Mount the coverslips onto microscope slides using a suitable mounting medium.

  • Observe the cellular microtubules using a fluorescence microscope.[7]

Expected Results:

• Vehicle Control: Cells should exhibit normal bipolar spindles in mitosis.

• PVZB1194 and Monastrol Treated: A significant increase in the population of mitotically arrested cells with a characteristic monoastral spindle phenotype (a radial array of microtubules surrounding a central mass of chromosomes) is expected.

Visualizations

Caption: Experimental workflow for immunofluorescence staining.

Caption: PVZB1194 signaling pathway to mitotic arrest.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An inhibitor of the kinesin spindle protein activates the intrinsic apoptotic pathway independently of p53 and de novo protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Various effects of two types of kinesin-5 inhibitors on mitosis and cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of PVZB1194 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

PVZB1194 is a potent and specific allosteric inhibitor of the kinesin spindle protein (KSP), also known as Eg5.[1][2][3][4] KSP is a plus-end directed motor protein essential for the formation and maintenance of the bipolar mitotic spindle during cell division.[3][4] PVZB1194 binds to a novel allosteric pocket at the interface of the α4 and α6 helices, distinct from the binding site of other common Eg5 inhibitors like monastrol.[2][3] By inhibiting the ATPase activity of Eg5, PVZB1194 prevents centrosome separation, leading to the formation of characteristic monopolar spindles, often referred to as "monoasters".[3] This disruption of the mitotic spindle activates the spindle assembly checkpoint (SAC), causing a prolonged arrest of cells in the G2/M phase of the cell cycle.[1] Ultimately, this sustained mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.[5][6][7]

These application notes provide detailed protocols for treating cultured cells with PVZB1194 and subsequently analyzing the cellular response using flow cytometry. The primary assays described are for cell cycle analysis to quantify G2/M arrest and apoptosis detection to measure the extent of induced cell death.

Data Presentation

The following tables summarize representative quantitative data obtained from flow cytometry analysis of a cancer cell line (e.g., HeLa or MDA-MB-231) treated with PVZB1194 for 48 hours. This data is illustrative and may vary depending on the cell line, experimental conditions, and specific protocol used.

Table 1: Cell Cycle Distribution of PVZB1194-Treated Cells

Treatment Concentration (nM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
0 (Vehicle Control)	55.2 ± 3.1	25.5 ± 2.5	19.3 ± 1.8
10	42.1 ± 2.8	20.3 ± 2.1	37.6 ± 2.9
50	25.7 ± 2.2	12.5 ± 1.5	61.8 ± 4.5
100	15.3 ± 1.9	8.1 ± 1.1	76.6 ± 5.2

Table 2: Apoptosis Analysis of PVZB1194-Treated Cells

Treatment Concentration (nM)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
0 (Vehicle Control)	95.1 ± 2.5	2.5 ± 0.8	2.4 ± 0.7
10	85.3 ± 3.1	8.2 ± 1.2	6.5 ± 1.1
50	65.7 ± 4.2	18.5 ± 2.1	15.8 ± 1.9
100	40.2 ± 3.8	35.1 ± 3.3	24.7 ± 2.8

Signaling Pathways and Experimental Workflows

References

• 1. Eg5 inhibitor YL001 induces mitotic arrest and inhibits tumor proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Eg5 Inhibitor (LY2523355) Causes Mitotic Arrest and Apoptosis in Cancer Cells and Shows Potent Antitumor Activity in Xenograft Tumor Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cell Cycle Arrest in G2/M Phase Enhances Replication of Interferon-Sensitive Cytoplasmic RNA Viruses via Inhibition of Antiviral Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing PVZB1194 Concentration for Different Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with PVZB1194. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PVZB1194?

A1: PVZB1194 is a biphenyl-type, allosteric inhibitor of the kinesin spindle protein Eg5 (also known as KSP or KIF11).[1] It binds to a novel allosteric pocket at the interface of the α4 and α6 helices of the Eg5 motor domain.[1] This binding event induces a conformational change that disrupts the ATP-binding pocket, thereby inhibiting the ATPase activity of Eg5 in an ATP-competitive manner.[1] Inhibition of Eg5 prevents the separation of centrosomes during mitosis, leading to the formation of a characteristic "monoastral" spindle, mitotic arrest, and subsequent cell death in proliferating cells.[2][3][4]

Q2: What is the reported IC50 value for PVZB1194?

A2: A study by Yokoyama et al. (2015) reported an IC50 value of 140 nM for PVZB1194.[1] It is important to note that this value is likely derived from a biochemical assay measuring the inhibition of Eg5's ATPase activity and may not directly translate to the GI50 (concentration for 50% growth inhibition) in a cell-based assay, which is typically higher.

Q3: In which cell lines has PVZB1194 been tested?

A3: The available literature explicitly mentions the use of PVZB1194 in HeLa cells.[4] Studies on other biphenyl-type Eg5 inhibitors have involved a variety of cancer cell lines, suggesting that PVZB1194 is likely effective in other proliferating cancer cells.

Q4: How should I prepare a stock solution of PVZB1194?

A4: PVZB1194 is a hydrophobic molecule with low aqueous solubility. It is recommended to prepare a concentrated stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO). For example, a 10 mM stock solution in anhydrous DMSO can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q5: What is the maximum recommended final concentration of DMSO in my cell culture?

A5: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, with 0.1% being a widely recommended safe concentration for most cell lines. Always include a vehicle control (media with the same final concentration of DMSO without PVZB1194) in your experiments.

Troubleshooting Guides

Problem 1: Precipitation of PVZB1194 upon dilution in aqueous cell culture media.

• Cause: Rapid dilution of a concentrated DMSO stock into an aqueous medium can cause the hydrophobic compound to precipitate.

• Solution:

  • Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to the full volume of media. First, dilute the DMSO stock into a small volume of serum-free medium and mix well. Then, add this intermediate dilution to your final volume of complete medium.

  • Pre-warming the Media: Warming the cell culture medium to 37°C before adding the PVZB1194 solution can improve solubility.

  • Vortexing/Mixing: Immediately after adding the PVZB1194 solution to the medium, vortex or mix the solution thoroughly to ensure uniform dispersion.

Problem 2: No significant inhibition of cell proliferation is observed.

• Cause: The concentration of PVZB1194 may be too low, or the incubation time may be too short.

• Solution:

  • Concentration Optimization: Perform a dose-response experiment to determine the optimal concentration for your specific cell line. Based on the biochemical IC50 of 140 nM and data from similar Eg5 inhibitors, a starting concentration range of 100 nM to 10 µM for a cell viability assay is recommended.

  • Increase Incubation Time: The effects of mitotic inhibitors on cell viability are often time-dependent. Consider increasing the incubation time to 48 or 72 hours.

Problem 3: High cytotoxicity is observed even at low concentrations.

• Cause: The cell line may be particularly sensitive to Eg5 inhibition, or the compound may have off-target effects at higher concentrations.

• Solution:

  • Lower the Concentration Range: Adjust the dose-response curve to include lower concentrations of PVZB1194.

  • Check Vehicle Toxicity: Ensure that the final DMSO concentration is not causing cytotoxicity by running a vehicle-only control.

Problem 4: Inconsistent results between experiments.

• Cause: This could be due to issues with compound stability, cell passage number, or assay variability.

• Solution:

  • Compound Stability: Prepare fresh dilutions of PVZB1194 from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

  • Consistent Cell Passage Number: Use cells with a consistent and low passage number for all experiments, as cellular characteristics can change over time.

  • Assay Standardization: Ensure all assay parameters (cell seeding density, incubation times, reagent concentrations) are kept consistent between experiments.

Data Presentation

Table 1: Reported IC50 Value for PVZB1194

Compound	Assay Type	IC50 (nM)	Reference
PVZB1194	Biochemical (Eg5 ATPase)	140	Yokoyama et al., 2015[1]

Table 2: Recommended Starting Concentrations for Cell-Based Assays

Assay Type	Cell Line	Recommended Starting Concentration Range	Incubation Time
Cell Viability (e.g., MTT, XTT)	Various	100 nM - 10 µM	24 - 72 hours
Mitotic Arrest/Monoastral Phenotype	HeLa	1 µM - 20 µM	16 - 24 hours

Note: These are suggested starting ranges. The optimal concentration will be cell line-dependent and should be determined experimentally.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Allow cells to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of PVZB1194 in complete culture medium from a 10 mM DMSO stock. Ensure the final DMSO concentration in all wells is ≤ 0.1%. Include a vehicle control (0.1% DMSO in medium) and a no-treatment control.

• Cell Treatment: Remove the overnight culture medium and add 100 µL of the prepared PVZB1194 dilutions or control solutions to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the GI50 value.

Protocol 2: Induction and Visualization of Monoastral Phenotype

• Cell Seeding: Seed cells (e.g., HeLa) on sterile glass coverslips in a 24-well plate at a density that will result in 50-70% confluency at the time of fixation.

• Cell Synchronization (Optional): For a more homogenous population of mitotic cells, synchronize the cells using a method such as a double thymidine (B127349) block.

• Compound Treatment: Treat the cells with a range of PVZB1194 concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM) for 16-24 hours.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

  • Block with 1% BSA in PBS for 1 hour.

  • Incubate with a primary antibody against α-tubulin (to visualize microtubules) and γ-tubulin (to visualize centrosomes) for 1 hour.

  • Wash with PBS and incubate with appropriate fluorescently labeled secondary antibodies for 1 hour.

  • Counterstain the DNA with DAPI.

• Microscopy: Mount the coverslips on microscope slides and visualize the cells using a fluorescence microscope.

• Analysis: Quantify the percentage of mitotic cells exhibiting a monoastral spindle phenotype at each concentration.

Visualizations

Caption: Mechanism of action of PVZB1194 leading to mitotic arrest.

Caption: Workflow for optimizing PVZB1194 concentration using a cell viability assay.

References

• 1. Structural basis of new allosteric inhibition in Kinesin spindle protein Eg5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Various effects of two types of kinesin-5 inhibitors on mitosis and cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

PVZB1194 Technical Support Center: Troubleshooting Solubility and Experimental Use

Welcome to the technical support center for PVZB1194, a potent biphenyl-type inhibitor of Kinesin Spindle Protein (KSP/Eg5). This resource is designed for researchers, scientists, and drug development professionals to address common challenges, particularly those related to solubility, and to provide guidance for its effective use in experiments.

Frequently Asked Questions (FAQs)

Q1: What is PVZB1194 and what is its mechanism of action?

PVZB1194 is a small molecule inhibitor that targets the Kinesin-5 motor protein, also known as KSP or Eg5. It binds to an allosteric site on the motor domain. Inhibition of Eg5's ATPase activity prevents the proper formation of the bipolar mitotic spindle, leading to mitotic arrest and subsequent apoptosis in proliferating cells. This makes it a compound of interest for cancer research.

Q2: What is the known solubility of PVZB1194?

PVZB1194 exhibits high solubility in Dimethyl Sulfoxide (DMSO).

Solvent	Solubility (at 25°C)
DMSO	> 250 mg/mL

Q3: How should I prepare a stock solution of PVZB1194?

It is recommended to prepare a high-concentration stock solution in anhydrous, high-purity DMSO. For detailed steps, please refer to the --INVALID-LINK--.

Q4: My PVZB1194 solution in DMSO appears to have precipitated after storage. What should I do?

Precipitation can occur if the stock solution is not stored properly or if it has undergone multiple freeze-thaw cycles. Gentle warming of the vial in a 37°C water bath with intermittent vortexing can help redissolve the compound. To prevent this, it is crucial to aliquot the stock solution into single-use volumes and store them at -20°C or -80°C.

Q5: I observe precipitation when I dilute my PVZB1194 DMSO stock into my aqueous assay buffer. How can I prevent this?

This is a common issue for compounds with low aqueous solubility. Here are several strategies to mitigate precipitation:

• Stepwise Dilution: Perform serial dilutions in your aqueous buffer rather than a single large dilution.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is as low as possible (ideally ≤ 0.1%) to minimize solvent-induced toxicity and solubility issues.

• Vortexing During Dilution: Add the DMSO stock drop-wise to the aqueous buffer while gently vortexing to promote rapid mixing.

• Use of Surfactants: In some in vitro assays, the inclusion of a low concentration of a non-ionic surfactant, such as Tween® 20 (e.g., 0.01%), in the final dilution buffer can help maintain the solubility of hydrophobic compounds. However, compatibility with your specific assay must be verified.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not fully dissolve in DMSO.	1. DMSO has absorbed moisture (hygroscopic).2. Concentration is too high for the current conditions.	1. Use fresh, anhydrous, high-purity DMSO. Use of ultrasonic agitation may also aid dissolution.[1]2. Gently warm the solution to 37°C and vortex. If it still does not dissolve, prepare a new stock at a lower concentration.
Precipitation observed in cell culture media.	1. The final concentration of PVZB1194 exceeds its solubility limit in the aqueous media.2. The final DMSO concentration is too low to maintain solubility.3. Interaction with components in the media (e.g., serum proteins).	1. Perform a solubility test in your specific cell culture medium to determine the maximum soluble concentration.2. While keeping the final DMSO concentration below cytotoxic levels (typically <0.5%), ensure it is sufficient. A dose-response curve for DMSO toxicity on your cell line is recommended.3. Try pre-diluting the PVZB1194 stock in a small volume of serum-free media before adding it to your complete, serum-containing media.
Inconsistent experimental results.	1. Incomplete dissolution of the compound.2. Degradation of the compound due to improper storage or multiple freeze-thaw cycles.3. Precipitation of the compound during the experiment.	1. Visually inspect your stock and working solutions for any particulates before use.2. Always use freshly prepared working solutions from single-use aliquots of the stock solution.3. Re-evaluate your dilution protocol to ensure the compound remains in solution throughout the assay.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

Materials:

• PVZB1194 powder

• Anhydrous, high-purity DMSO

• Sterile, conical-bottom polypropylene (B1209903) or glass vial

• Vortex mixer

• Calibrated pipette

Procedure:

• Equilibrate the vial of PVZB1194 powder to room temperature before opening to prevent moisture condensation.

• In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of PVZB1194 powder. The molecular weight of PVZB1194 is 319.27 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need 0.319 mg of the compound.

• Add the calculated volume of anhydrous DMSO to the vial containing the PVZB1194 powder.

• Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. If necessary, gentle warming to 37°C can be applied.

• Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

• Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions for Cell-Based Assays

Objective: To prepare a final working solution of PVZB1194 for treating cells, ensuring the final DMSO concentration remains below 0.5%.

Procedure:

• Thaw a single-use aliquot of the 10 mM PVZB1194 stock solution at room temperature.

• Prepare an intermediate dilution of the stock solution in pre-warmed complete cell culture medium. For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:1000 dilution.

• Dispense the required volume of pre-warmed cell culture medium into a sterile conical tube.

• While gently vortexing the medium, add the calculated volume of the PVZB1194 stock solution drop-by-drop to ensure rapid and uniform mixing.

• Use this freshly prepared working solution immediately to treat your cells. Do not store diluted aqueous solutions of PVZB1194.

Visualizations

Caption: Mechanism of action of PVZB1194 on the mitotic pathway.

Caption: Troubleshooting workflow for PVZB1194 solubility issues.

References

• 1. researchgate.net [researchgate.net]

preventing PVZB1194 degradation in solution

Technical Support Center: PVZB1194

Welcome to the technical support center for PVZB1194. This guide is designed to help researchers, scientists, and drug development professionals prevent the degradation of PVZB1194 in solution. While PVZB1194 is an Eg5 inhibitor used in research, specific degradation pathways and stability data are not extensively published.[1][2][3][4] Therefore, this document provides guidance based on the known structure of PVZB1194 and established principles for handling similar small molecule compounds.[5][6][7][8]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of PVZB1194 degradation in solution?

A1: Like many complex organic molecules, PVZB1194 is susceptible to three main degradation pathways:

• Photodegradation: The biphenyl (B1667301) core structure can be sensitive to UV and high-energy visible light, leading to the formation of radical species and subsequent degradation.[9][10][11] Exposure to ambient lab light over extended periods can be sufficient to cause degradation.

• Oxidation: The molecule may be susceptible to oxidation, particularly if exposed to atmospheric oxygen in solution over long periods or in the presence of trace metal ions.[5][7]

• Hydrolysis: Degradation can be catalyzed by acidic or basic conditions, especially if the final formulation contains buffers outside the optimal pH range.[5][6]

Q2: How should I prepare and store PVZB1194 stock solutions?

A2: To ensure maximum stability, follow these guidelines:

• Solvent: Use anhydrous, research-grade DMSO for initial stock solutions. For aqueous buffers, prepare fresh dilutions immediately before use.

• Storage: Store DMSO stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

• Protection from Light: Use amber-colored glass vials or opaque polypropylene (B1209903) tubes for storage.[12][13] When handling, wrap containers in aluminum foil and minimize exposure to direct light.[9][10]

• Inert Atmosphere: For long-term storage of highly concentrated solutions, consider purging the vial headspace with an inert gas like argon or nitrogen to displace oxygen.

Q3: My PVZB1194 solution has turned slightly yellow. Is it still usable?

A3: A color change often indicates degradation. We recommend preparing a fresh solution. To confirm degradation, you can use analytical methods like HPLC-UV to compare the peak area of the parent PVZB1194 in the discolored solution to that of a freshly prepared standard. A significant decrease in the main peak and/or the appearance of new peaks confirms degradation.

Q4: What is the optimal pH range for working with PVZB1194 in aqueous buffers?

A4: The optimal pH for stability should be empirically determined. However, for many small molecules, a slightly acidic to neutral pH range (pH 6.0-7.4) is often best for minimizing base- and acid-catalyzed hydrolysis. Extreme pH values should be avoided. The table below provides hypothetical stability data to illustrate this point.

Q5: How can I quickly check if my handling procedure is causing degradation?

A5: Perform a simple stress test. Prepare two identical samples of your PVZB1194 working solution. Keep one protected from light at 4°C (control) and expose the other to your typical experimental conditions (e.g., on the benchtop under ambient light for 4 hours). Analyze both samples by HPLC. If the exposed sample shows a significant decrease in the parent peak compared to the control, your handling procedure needs to be modified, likely by improving light protection.

Troubleshooting Degradation Issues

Use the following workflow to diagnose and resolve potential PVZB1194 degradation.

Caption: Troubleshooting workflow for PVZB1194 degradation.

Quantitative Stability Data (Hypothetical)

The following tables summarize the expected stability of PVZB1194 under various stress conditions based on typical profiles for similar compounds. These values should be used as a guideline, and we recommend performing in-house stability studies for your specific experimental conditions.[14][15]

Table 1: Effect of pH and Temperature on PVZB1194 Stability in Aqueous Buffer (24h)

Buffer pH	% PVZB1194 Remaining (4°C)	% PVZB1194 Remaining (25°C)
3.0	91.2%	80.5%
5.0	98.5%	94.1%
7.4	99.1%	96.5%
9.0	95.3%	88.7%

Table 2: Effect of Light and Oxidative Stress on PVZB1194 Stability (Aqueous Buffer, pH 7.4, 25°C, 8h)

Condition	% PVZB1194 Remaining
Control (Dark, N₂ Purged)	99.5%
Ambient Lab Light	92.1%
Direct Sunlight (Simulated)	75.4%
0.3% H₂O₂ (Dark)	89.8%

Hypothetical Degradation Pathway

Degradation of PVZB1194 likely proceeds via oxidation of the electron-rich biphenyl ring system, especially under photolytic conditions.

Caption: Plausible degradation pathways for PVZB1194.

Experimental Protocol: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation products and determine the intrinsic stability of PVZB1194.[14][16][17][18] The goal is to achieve 5-20% degradation.

Objective: To assess the stability of PVZB1194 under hydrolytic, oxidative, photolytic, and thermal stress conditions.

Materials:

• PVZB1194 powder

• Research-grade DMSO, Acetonitrile (ACN), and water

• HCl, NaOH, H₂O₂ (30%)

• Phosphate buffer (pH 7.4)

• HPLC system with UV detector

• pH meter

• Calibrated oven

• Photostability chamber (ICH Q1B compliant) or a light source with controlled output

• Amber and clear glass vials

Experimental Workflow Diagram:

Caption: Workflow for a forced degradation study of PVZB1194.

Procedure:

• Preparation: Prepare a 1 mg/mL stock solution of PVZB1194 in ACN. Prepare a control sample by diluting the stock solution with 50:50 ACN:water to 50 µg/mL. Store the control at 4°C protected from light.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to get a final concentration of 0.5 mg/mL in 0.1 M HCl.

  • Incubate at 60°C.

  • At specified time points (e.g., 2, 8, 24h), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to 50 µg/mL for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH.

  • Incubate at 60°C.

  • At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 6% H₂O₂.

  • Keep at room temperature, protected from light.

  • At specified time points, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation:

  • Place a vial of solid PVZB1194 powder and a separate vial of the stock solution (1 mg/mL in ACN) in an oven at 80°C.

  • At specified time points, remove samples, allow them to cool, and prepare a 50 µg/mL solution for analysis.

• Photostability:

  • Place a solution of PVZB1194 (50 µg/mL in 50:50 ACN:water) in a clear vial inside a photostability chamber.

  • Prepare a dark control by wrapping an identical vial in aluminum foil and placing it in the same chamber.

  • Expose samples to light as per ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter).

  • Analyze the exposed and dark control samples by HPLC.

• Analysis:

  • Analyze all samples using a validated stability-indicating HPLC method (e.g., C18 column with a gradient of ACN and water with 0.1% formic acid).

  • Calculate the percentage of degradation by comparing the peak area of PVZB1194 in the stressed samples to the control sample.

  • Report the relative retention times (RRT) of any significant degradation products.

References

• 1. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rcsb.org [rcsb.org]
• 3. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacy180.com [pharmacy180.com]
• 6. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 7. Drug degradation | PPTX [slideshare.net]
• 8. veeprho.com [veeprho.com]
• 9. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 10. lfatabletpresses.com [lfatabletpresses.com]
• 11. Protection of Light sensitive Drugs - Pharma Manual [pharmamanual.com]
• 12. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 13. camlab.co.uk [camlab.co.uk]
• 14. resolvemass.ca [resolvemass.ca]
• 15. acdlabs.com [acdlabs.com]
• 16. scribd.com [scribd.com]
• 17. researchgate.net [researchgate.net]
• 18. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting monoastral spindle formation with PVZB1194

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using PVZB1194, a potent inhibitor of the mitotic kinesin Eg5, to study monoastral spindle formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for PVZB1194?

A1: PVZB1194 is a novel allosteric inhibitor of the kinesin spindle protein (KSP), also known as Eg5.[1][2] Unlike many other Eg5 inhibitors that bind to the loop L5 region, PVZB1194 binds to a distinct allosteric pocket formed by helices α4 and α6.[3][4][5] This binding event distorts the ATP-binding site, functioning as an ATP-competitive inhibitor and preventing the motor protein from executing its function.[4][6] Eg5 is a plus-end directed motor protein essential for establishing a bipolar spindle during mitosis by pushing duplicated centrosomes apart.[6][7] By inhibiting Eg5, PVZB1194 prevents centrosome separation, leading to the formation of a characteristic "monoastral" spindle.[4][8]

Q2: What is the expected cellular phenotype after treating cells with PVZB1194?

A2: The primary phenotype is the formation of monoastral spindles, where duplicated but unseparated centrosomes organize a single radial array of microtubules.[4][8] This aberrant spindle structure activates the spindle assembly checkpoint, leading to a prolonged mitotic arrest in the G2/M phase of the cell cycle.[6][8] Consequently, researchers should observe an accumulation of cells with condensed chromosomes and a 4N DNA content. Inhibition of Eg5 has been shown to induce cell death in many cancer cell lines following mitotic arrest.[4]

Q3: How does PVZB1194 differ from other Eg5 inhibitors like Monastrol or S-trityl-L-cysteine (STLC)?

A3: While all these compounds inhibit Eg5, their binding sites and mechanisms differ. Monastrol and STLC bind to an allosteric pocket near loop L5, trapping the motor in a weak microtubule-binding state.[5][6][7] PVZB1194, however, binds to the α4/α6 allosteric pocket.[3][4] This distinction is significant, as it may allow PVZB1194 to be effective against cell lines that have developed resistance to loop L5 inhibitors.[4][5]

Proposed Mechanism of Action of PVZB1194

References

• 1. Insights into the Molecular Mechanisms of Eg5 Inhibition by (+)-Morelloflavone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rcsb.org [rcsb.org]
• 4. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism and Regulation of Kinesin-5, an essential motor for the mitotic spindle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Probing Spindle Assembly Mechanisms with Monastrol, a Small Molecule Inhibitor of the Mitotic Kinesin, Eg5 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Off-Target Effects of PVZB1194

For Researchers, Scientists, and Drug Development Professionals

This technical support guide is designed to assist you in understanding and mitigating the potential off-target effects of PVZB1194, a potent ATP-competitive inhibitor of Kinase X. While PVZB1194 shows high efficacy against its primary target, unexpected experimental outcomes may arise due to interactions with other cellular components. This guide provides troubleshooting advice, experimental protocols, and data interpretation resources to help you navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant decrease in cell viability at concentrations of PVZB1194 that are well below the IC50 for our target, Kinase X. Could this be an off-target effect?

A1: Yes, this is a strong indicator of a potent off-target effect. High levels of cell death at low inhibitor concentrations may suggest that PVZB1194 is affecting kinases essential for cell survival.[1] We recommend performing a dose-response analysis and using apoptosis markers to confirm if the observed cell death is apoptotic.

Q2: Our Western blot analysis shows paradoxical activation of a signaling pathway that should be downstream of Kinase X. How can we explain this?

A2: Paradoxical pathway activation can be a consequence of off-target effects.[2][3] Kinase inhibitors can sometimes cause unexpected pathway activation through various mechanisms, including the inhibition of a negative feedback loop or by affecting a kinase with an opposing biological function.[1] To investigate this, we recommend using a structurally unrelated inhibitor for the same target or a genetic knockdown approach (e.g., siRNA/CRISPR) to validate the on-target effect.

Q3: We are seeing discrepancies between our in vitro biochemical assays and our cell-based assays. What could be the reason?

A3: Discrepancies between biochemical and cell-based assays are common.[4] This can be due to several factors, including differences in ATP concentrations between the two systems, poor cell permeability of the inhibitor, or the expression and activity status of the target kinase in your cell model.[4][5] It is crucial to verify the expression and phosphorylation status of Kinase X in your cell line.

Q4: How can we proactively identify potential off-target effects of PVZB1194?

A4: A proactive approach is highly recommended for accurately interpreting experimental results.[4] We suggest performing a kinase selectivity profile by screening PVZB1194 against a large panel of kinases.[4][6] This can be done through commercial services and will provide a broader understanding of the inhibitor's selectivity. Additionally, comparing the observed cellular phenotype with the known consequences of inhibiting the target kinase can offer clues about potential off-target activities.[6]

Troubleshooting Guides

Observed Issue	Potential Cause	Recommended Action
Inconsistent results in cell viability assays	Poor compound solubility, inconsistent cell seeding density, or edge effects in microplates.[7]	Ensure the inhibitor is fully dissolved, use a calibrated pipette for cell seeding, and avoid using the outermost wells of the microplate.[7]
Lack of expected downstream signaling inhibition	Inhibitor concentration is too low, or treatment time is too short. The cell line may not have an active target pathway.[7]	Perform a dose-response and time-course experiment to optimize conditions. Confirm the expression and activity of Kinase X in your cell line.[7]
Unexpected cellular phenotype	Off-target inhibition of another kinase or pathway.[1]	Use a structurally unrelated inhibitor for the same target or a genetic knockdown approach (siRNA/CRISPR) to confirm the on-target effect.[1][4]
High levels of cell death at low concentrations	Potent off-target effects on kinases essential for cell survival.[1]	Titrate the inhibitor concentration to find the lowest effective dose. Use apoptosis assays to confirm the mechanism of cell death.[1]

Quantitative Data Summary

Table 1: In Vitro Kinase Inhibition Profile of PVZB1194

Kinase Target	IC50 (nM)	Description
Kinase X (Primary Target)	15	A serine/threonine kinase involved in cell proliferation.
Kinase Y (Off-Target)	85	A related kinase with a similar ATP-binding pocket.
Other Kinases (Panel of 200)	>10,000	No significant inhibition observed.

Table 2: Cellular Off-Target Effects of PVZB1194

Cellular Effect	EC50 (nM)	Assay Type
Activation of Transcription Factor Z	250	Luciferase Reporter Assay
Disruption of Microtubule Dynamics	750	Immunofluorescence Microscopy

Experimental Protocols

Kinase Inhibition Assay (Biochemical)

• Prepare Reagents: Recombinant Kinase X and Kinase Y, ATP, and a suitable kinase substrate.

• Assay Setup: In a 96-well plate, add the kinase, substrate, and varying concentrations of PVZB1194.

• Initiate Reaction: Add ATP to start the kinase reaction. Incubate at 30°C for 60 minutes.

• Detection: Use a commercial kinase assay kit (e.g., ADP-Glo™) to measure kinase activity.

• Data Analysis: Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Western Blot for Transcription Factor Z Activation

• Cell Treatment: Treat cells with a dose-response of PVZB1194 for 24 hours.

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against phosphorylated Transcription Factor Z and a loading control (e.g., GAPDH).

• Detection: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate to visualize the protein bands.

Microtubule Polymerization Assay (Cell-Based)

• Cell Culture: Plate cells on coverslips and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with various concentrations of PVZB1194 for 48 hours.

• Immunofluorescence Staining: Fix and permeabilize the cells, then stain for α-tubulin to visualize the microtubule network.

• Microscopy: Acquire images using a fluorescence microscope.

• Analysis: Quantify the degree of microtubule disruption at different inhibitor concentrations.

Visualizations

Caption: PVZB1194's intended and off-target signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

how to determine optimal PVZB1194 incubation time

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in determining the optimal incubation time for the Eg5 inhibitor, PVZB1194.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for PVZB1194?

A1: PVZB1194 is an allosteric, ATP-competitive inhibitor of the kinesin spindle protein Eg5 (also known as KIF11).[1] It binds to a distinct allosteric pocket formed by the α4 and α6 helices, which is approximately 15 Å away from the ATP-binding site.[2][3] This binding event induces conformational changes that distort the ATP-binding pocket, thereby preventing ATP from binding effectively.[2][3] Eg5 is essential for the separation of centrosomes and the formation of the bipolar mitotic spindle.[3][4] By inhibiting Eg5, PVZB1194 prevents the establishment of a proper mitotic spindle, leading to mitotic arrest and the formation of a characteristic "monoastral" phenotype in cells.[3]

Q2: What is a typical starting point for PVZB1194 incubation time in cell-based assays?

A2: Based on published studies using similar Eg5 inhibitors and related compounds, a 24-hour incubation period is a common starting point for observing significant effects on mitotic arrest.[5] However, the optimal incubation time can be highly dependent on the cell line, the concentration of PVZB1194, and the specific biological question being addressed.

Q3: What factors can influence the optimal incubation time for PVZB1194?

A3: Several factors can influence the optimal incubation time:

• Cell Line Specifics: Different cell lines have varying cell cycle lengths and metabolic rates, which can affect the timing of the inhibitor's impact on mitosis.

• PVZB1194 Concentration: The concentration of the inhibitor will influence how quickly a sufficient number of Eg5 motors are inhibited to induce a cellular phenotype. A higher concentration may produce effects more rapidly.

• Target Phenotype: The desired experimental endpoint will dictate the necessary incubation time. For example, observing early signs of mitotic arrest may require a shorter incubation than assessing downstream effects like apoptosis or changes in cell viability.

• Compound Stability: The metabolic stability of PVZB1194 in your specific cell culture media and conditions can impact its effective concentration over time.[6]

Q4: How do I experimentally determine the optimal incubation time for PVZB1194 in my specific cell line?

A4: The most effective method for determining the optimal incubation time is to perform a time-course experiment. This involves treating your cells with a fixed concentration of PVZB1194 and evaluating the desired endpoint at multiple time points. For an Eg5 inhibitor, key readouts would be the percentage of cells in mitotic arrest or a cell viability assay.

Experimental Protocols & Troubleshooting

Protocol 1: Time-Course Experiment to Determine Mitotic Arrest

This protocol outlines a method to determine the optimal incubation time for PVZB1194 by measuring the percentage of cells with a monoastral spindle phenotype using immunofluorescence.

Methodology:

• Cell Seeding: Plate your chosen cell line (e.g., HeLa) onto coverslips in a multi-well plate at a density that will ensure they are sub-confluent and actively dividing throughout the experiment.

• Treatment: Treat the cells with a concentration of PVZB1194 that is 5-10 times its estimated IC50. If the IC50 is unknown, a concentration of 100-200 nM can be used as a starting point based on its known biochemical potency.[2] Include a vehicle control (e.g., DMSO) for comparison.

• Incubation: Incubate the cells for a range of time points. A suggested range is provided in the table below.

• Immunofluorescence:

  • Fix the cells at each time point with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with a suitable blocking buffer (e.g., 1% BSA in PBS).

  • Incubate with a primary antibody against α-tubulin to visualize the mitotic spindle.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the DNA with DAPI to visualize the chromosomes.

• Imaging and Analysis: Acquire images using a fluorescence microscope. For each time point and condition, count the number of mitotic cells and determine the percentage that display a monoastral spindle phenotype. The optimal incubation time is the point at which the maximum percentage of monoastral spindles is observed.

Suggested Time-Course for Mitotic Arrest Assay:

Time Point	Purpose
4 hours	To detect early onset of mitotic effects.
8 hours	Intermediate time point.
12 hours	To capture a significant population of cells entering mitosis.
16 hours	Approaching the typical length of one cell cycle phase.
24 hours	A common endpoint for observing mitotic arrest.[5]
48 hours	To assess if a longer incubation leads to cell death or mitotic slippage.

Protocol 2: Cell Viability Assay

This protocol can be used to assess the downstream consequences of mitotic arrest, such as reduced cell proliferation or cell death.

Methodology:

• Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density for viability assays.

• Treatment: Treat the cells with a serial dilution of PVZB1194 to assess a range of concentrations.

• Incubation: Incubate the cells for various durations. Longer time points are typically required to observe significant changes in cell viability.

• Viability Assessment: At each time point, measure cell viability using a preferred method (e.g., MTT, resazurin, or a commercial ATP-based assay like CellTiter-Glo®).

• Data Analysis: Plot cell viability against the concentration of PVZB1194 for each incubation time to determine the IC50 at each time point.

Suggested Time-Course for Cell Viability Assay:

Time Point	Purpose
24 hours	To correlate with the peak of mitotic arrest.
48 hours	A common time point for assessing anti-proliferative effects.[7]
72 hours	To determine if the effect is sustained or if cells are recovering.

Visualizations

Caption: PVZB1194 inhibits Eg5, preventing bipolar spindle formation and causing mitotic arrest.

Caption: Workflow for determining the optimal PVZB1194 incubation time.

References

• 1. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rcsb.org [rcsb.org]
• 3. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Mitigating PVZB1194 Cytotoxicity in Non-Cancerous Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential cytotoxicity of PVZB1194 in non-cancerous cells during experiments.

Frequently Asked Questions (FAQs)

Q1: What is PVZB1194 and what is its mechanism of action?

A1: PVZB1194 is a biphenyl-type, allosteric inhibitor of the kinesin spindle protein Eg5 (also known as KSP or KIF11).[1] It binds to a novel allosteric pocket at the interface of the α4 and α6 helices of the Eg5 motor domain.[1][2] This binding event induces a conformational change that distorts the ATP-binding pocket, leading to ATP-competitive inhibition of Eg5's ATPase activity.[3] Since Eg5 is essential for the formation and maintenance of the bipolar mitotic spindle, its inhibition by PVZB1194 leads to mitotic arrest, characterized by the formation of monoastral spindles, and subsequent apoptosis in proliferating cancer cells.[3][4]

Q2: Why is PVZB1194 expected to be less toxic to non-cancerous cells?

A2: The primary target of PVZB1194, the kinesin spindle protein Eg5, is predominantly active during mitosis.[4] Non-proliferating, quiescent cells, which constitute the majority of cells in many normal tissues, are therefore less dependent on Eg5 function.[3] Consequently, inhibitors of Eg5 are anticipated to exhibit a therapeutic window, showing greater cytotoxicity towards rapidly dividing cancer cells while having a minimal impact on normal, non-dividing cells.[5]

Q3: What are the potential reasons for observing cytotoxicity in non-cancerous cells upon PVZB1194 treatment?

A3: While PVZB1194 is designed to be selective for mitotic cells, cytotoxicity in non-cancerous cells can occur due to several factors:

• High Proliferation Rate of "Normal" Cells: Some non-cancerous cell lines used in vitro, such as immortalized cell lines, can have high proliferation rates, making them more susceptible to mitotic inhibitors.

• Off-Target Effects: At higher concentrations, PVZB1194 might interact with other cellular targets besides Eg5, leading to unintended toxicity.[6][7][8]

• Compound Purity and Stability: Impurities in the compound batch or degradation of the compound under experimental conditions can contribute to unexpected cytotoxicity.

• Experimental Conditions: Factors such as high solvent concentration (e.g., DMSO), prolonged exposure times, or inappropriate cell culture conditions can lead to non-specific cell death.

Troubleshooting Guides

Issue 1: High Cytotoxicity Observed in Non-Cancerous Control Cell Lines

Possible Cause & Troubleshooting Steps

Possible Cause	Troubleshooting Step	Expected Outcome
High Compound Concentration	Perform a dose-response curve with a wide range of PVZB1194 concentrations on both your cancer and non-cancerous cell lines to determine the optimal therapeutic window.	Identification of a concentration that is cytotoxic to cancer cells but minimally affects non-cancerous cells.
High Proliferation Rate of Control Cells	Use primary cells or a non-cancerous cell line with a well-characterized low proliferation rate as a more appropriate control.	Reduced cytotoxicity in the low-proliferating non-cancerous cell line.
Off-Target Effects	1. Use a structurally different Eg5 inhibitor as a control. If the toxicity persists, it might be an on-target effect related to the basal mitotic activity of the control cells. 2. Perform a rescue experiment by overexpressing an Eg5 mutant that does not bind PVZB1194.	1. Different toxicity profiles may suggest off-target effects of PVZB1194. 2. Rescue of the phenotype would confirm the toxicity is on-target.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is below the toxicity threshold for your cell lines (typically <0.1-0.5%). Run a vehicle-only control.	No significant cytotoxicity in the vehicle-only control group.
Compound Instability	Prepare fresh dilutions of PVZB1194 for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles.	Consistent and reproducible results across experiments.

Issue 2: Inconsistent Results Between Experiments

Possible Cause & Troubleshooting Steps

Possible Cause	Troubleshooting Step	Expected Outcome
Cell Culture Variability	Standardize cell passage number, seeding density, and confluence at the time of treatment.	More consistent and reproducible dose-response curves.
Compound Degradation	Store the stock solution of PVZB1194 in small aliquots at -80°C and protect from light.	Maintained potency of the inhibitor.
Assay-Specific Artifacts	If using an MTT assay, consider that changes in cellular metabolism can affect the readout. Validate findings with an alternative cytotoxicity assay, such as LDH release or a live/dead cell stain.	Confirmation of cytotoxicity through an orthogonal method.

Quantitative Data Summary

Due to the limited availability of public data on PVZB1194's cytotoxicity in non-cancerous cell lines, the following table provides a representative comparison based on the expected selectivity of Eg5 inhibitors. Note: These are estimated values and should be experimentally determined for your specific cell lines.

Cell Line	Cell Type	Proliferation Status	Expected IC50 (µM)	Expected Selectivity Index (SI)
HeLa	Cervical Cancer	High	0.1 - 1.0	-
MCF-7	Breast Cancer	High	0.5 - 5.0	-
HCT116	Colon Cancer	High	0.2 - 2.0	-
hTERT-RPE1	Immortalized Retinal Pigment Epithelial	Moderate	10 - 50	>10
Primary Fibroblasts	Normal Connective Tissue	Low	>50	>50

The Selectivity Index (SI) is calculated as the IC50 in the non-cancerous cell line divided by the IC50 in the cancer cell line. A higher SI value indicates greater selectivity for cancer cells.[9][10]

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of PVZB1194 using MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of PVZB1194 in both cancerous and non-cancerous cell lines.

Materials:

• Cancerous and non-cancerous cell lines

• PVZB1194

• Complete cell culture medium

• DMSO (for stock solution)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of PVZB1194 in DMSO. Create a series of serial dilutions in complete culture medium to achieve the desired final concentrations.

• Treatment: Remove the medium from the wells and add the medium containing the different concentrations of PVZB1194. Include a vehicle control (medium with the same final concentration of DMSO as the highest PVZB1194 concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using a non-linear regression curve fit.

Protocol 2: Assessing Off-Target Effects using a Rescue Experiment

Objective: To determine if the observed cytotoxicity is a result of on-target inhibition of Eg5.

Materials:

• Cell line of interest

• PVZB1194

• Expression vector for wild-type Eg5

• Expression vector for a PVZB1194-resistant Eg5 mutant (if available)

• Empty vector control

• Transfection reagent

• Selection antibiotic (if applicable)

Procedure:

• Transfection: Transfect the cells with the wild-type Eg5 vector, the resistant Eg5 mutant vector, or the empty vector control.

• Selection (Optional): If the vectors contain a selection marker, select for stably transfected cells.

• Treatment: Treat the transfected cells with a range of PVZB1194 concentrations.

• Cytotoxicity Assay: Perform a cytotoxicity assay (e.g., MTT or LDH) as described in Protocol 1.

• Data Analysis: Compare the IC50 values between the different transfected cell populations. If the cytotoxicity is on-target, cells overexpressing the resistant Eg5 mutant should exhibit a higher IC50 value compared to the wild-type and empty vector controls.

Visualizations

References

• 1. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rcsb.org [rcsb.org]
• 3. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of novel allosteric Eg5 inhibitors through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinesin Eg5 Selective Inhibition by Newly Synthesized Molecules as an Alternative Approach to Counteract Breast Cancer Progression: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Off-target pharmacological activity at various kinases: Potential functional and pathological side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medic.upm.edu.my [medic.upm.edu.my]

controlling for PVZB1194 solvent effects in experiments

Technical Support Center: PVZB1194 Experimental Series

Topic: Controlling for PVZB1194 Solvent Effects in Experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals control for potential artifacts arising from solvents used with the hypothetical small molecule inhibitor, PVZB1194. The principles and protocols described here are based on best practices for in vitro experimentation with small molecules.

Frequently Asked Questions (FAQs)

Q1: What is a vehicle control and why is it essential for PVZB1194 experiments?

A vehicle control is a crucial component of experimental design where the substance used to dissolve or dilute PVZB1194 (the "vehicle") is administered to a control group without the drug.[1][2] This is critical for distinguishing the biological effects of PVZB1194 from any potential effects caused by the solvent itself.[2][3] Solvents like Dimethyl Sulfoxide (B87167) (DMSO) can influence cell behavior, including proliferation and signaling pathways.[3][4][5] By comparing the results from the PVZB1194-treated group to the vehicle control group, researchers can confidently attribute any observed changes to the drug's activity.[2][3]

Q2: What are the most common solvents for dissolving compounds like PVZB1194 for in vitro studies?

For in vitro cell culture experiments, Dimethyl Sulfoxide (DMSO) is a very common and effective solvent due to its ability to dissolve a wide range of polar and nonpolar compounds.[5][6] Other solvents like ethanol (B145695) and methanol (B129727) are also used, but DMSO is often preferred for compounds that are weakly soluble in water.[6][7] The choice of solvent can impact the experimental outcome, and it is essential to select one with minimal toxicity to the cells being studied.[7]

Q3: What is the maximum recommended concentration of DMSO in cell culture experiments?

To minimize solvent-induced artifacts, the final concentration of DMSO in cell culture media should be kept as low as possible.[3] Many cell lines can tolerate up to 1% DMSO, but it is highly recommended to keep the final concentration at or below 0.1% to avoid impacting cell viability.[8][9] Some sensitive cell lines, particularly primary cells, may show toxic effects at concentrations below 0.1%.[10] It is critical to determine the specific tolerance of your cell line with a dose-response curve for the solvent alone.[3][8] A final concentration of 0.5% is widely used, but should be validated.[10]

Q4: Can the solvent itself affect my experimental results beyond simple toxicity?

Yes. Even at low, non-toxic concentrations, DMSO is not inert and can induce significant biological changes.[11] Studies have shown that DMSO can alter the epigenetic landscape, affect miRNA expression, and interfere with cellular processes like apoptosis and cell migration.[11][12][13] For example, DMSO has been found to suppress TNF-α-mediated signaling pathways in a dose-dependent manner and modulate the expression of matrix metalloproteinases (MMPs).[4][13] Therefore, maintaining a consistent, low concentration of the vehicle across all experimental and control wells is critical.[3]

Q5: How should I prepare stock and working solutions of PVZB1194 to minimize solvent effects?

First, prepare a high-concentration stock solution of PVZB1194 in 100% DMSO.[10] To keep the final concentration of DMSO in your culture media at 0.5% or less, you can make a 200x stock solution in 100% DMSO.[10] When preparing working dilutions, dilute the stock solution in your culture medium. It is crucial to ensure that the final concentration of the solvent is identical across all conditions, including the vehicle-only control and all concentrations of PVZB1194.[1][3]

Troubleshooting Guide

Problem: My vehicle control is showing unexpected biological effects (e.g., reduced cell viability, altered gene expression).

• Possible Cause: The concentration of your solvent (e.g., DMSO) may be too high for your specific cell line.[9] Cell line sensitivity to solvents can vary significantly.[8]

• Solution:

  • Lower the final vehicle concentration. Aim for a final DMSO concentration of ≤0.1% if possible.[8][9]

  • Run a dose-response curve for the vehicle alone to determine the non-toxic concentration range for your cell line.[3] This involves testing a range of solvent concentrations (e.g., 0.05% to 2%) and assessing cell viability.

  • Ensure you are using a high-purity, sterile-filtered grade of the solvent. Impurities in the solvent can cause artifacts.[3][14]

  • If sensitivity is still an issue, consider testing alternative solvents like ethanol or methanol.[6]

Problem: I am observing high variability in my results between experiments.

• Possible Cause: Inconsistent preparation of the vehicle or PVZB1194 stock solutions can lead to inconsistent final concentrations.[3] Another cause could be uneven distribution of the solvent or drug in the culture wells, or evaporation from outer wells in a multi-well plate (edge effects).[3]

• Solution:

  • Prepare a single, large batch of the vehicle and the highest concentration of PVZB1194 stock solution needed for the entire experiment.[3]

  • After adding the vehicle or drug solution to the media in each well, gently swirl the plate to ensure thorough mixing.[3]

  • To avoid edge effects, do not use the outermost wells of the plate for experimental conditions. Instead, fill them with sterile media or PBS to maintain humidity.[3]

Problem: PVZB1194 is precipitating when I add it to the cell culture medium.

• Possible Cause: The compound has reached its solubility limit in the aqueous culture medium, even with the presence of a solvent.

• Solution:

  • Try dissolving the compound in a small amount of 100% DMSO first, then slowly add this solution to a stirred aqueous buffer or medium to reach the desired final concentration.[10]

  • If precipitation still occurs, it indicates you have exceeded the compound's solubility at that concentration. You may need to lower the final concentration of PVZB1194 for your experiments.

  • Gentle sonication can sometimes help dissolve peptides or small molecules.[10]

Data Presentation: Common Solvents for In Vitro Research

The table below summarizes key properties and recommended concentration limits for common solvents used in cell-based assays.

Solvent	Primary Use	Recommended Max. Concentration (Final)	Notes
DMSO	Dissolving a wide range of hydrophobic and hydrophilic small molecules.[6]	≤ 0.5% (Ideal: ≤ 0.1%)[8][9][10]	Can be cytotoxic at concentrations >1%.[10][15] May induce biological effects even at low concentrations.[4][11][13]
Ethanol	Dissolving certain small molecules and plant extracts.[7]	≤ 0.5%	Generally considered less toxic than DMSO for many cell lines.[6][16] Cytotoxicity can increase with longer incubation times.[7]
Methanol	Dissolving certain small molecules.[6]	≤ 0.5%	Often shows lower toxicity compared to DMSO and ethanol in some cell lines.[6][7]

Experimental Protocol: Determining Solvent Cytotoxicity using an MTT Assay

This protocol details a method to determine the highest tolerable concentration of a solvent (e.g., DMSO) for a specific cell line using an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cellular metabolic activity as an indicator of cell viability.[17]

Materials:

• Cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• Solvent (e.g., high-purity DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 150 µL of MTT solvent or DMSO)[17][18]

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they have high viability (>90%).

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.

  • Incubate the plate at 37°C with 5% CO₂ overnight to allow cells to attach.

• Solvent Treatment:

  • Prepare serial dilutions of the solvent (e.g., DMSO) in complete culture medium to create 2x final concentrations. A typical range to test would be from 4% down to 0.02% (this will yield final concentrations of 2% to 0.01%).

  • Include a "medium only" control (no cells) for background subtraction and a "cells + medium" control (no solvent).

  • Carefully remove the medium from the wells and add 100 µL of the appropriate solvent dilution or control medium to each well.

  • Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10-50 µL of MTT solution (final concentration ~0.5 mg/mL) to each well.[17][19]

  • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[17][18]

• Solubilization and Measurement:

  • For adherent cells, carefully aspirate the medium containing MTT.[17]

  • Add 150 µL of MTT solvent (or 100% DMSO) to each well to dissolve the formazan crystals.[17][18]

  • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete solubilization.[18]

  • Read the absorbance at a wavelength between 570 and 590 nm using a multi-well spectrophotometer.[19]

• Data Analysis:

  • Subtract the absorbance of the "medium only" background control wells from all other readings.

  • Calculate cell viability as a percentage relative to the "cells + medium" (untreated) control.

  • Plot the percent viability against the solvent concentration to determine the highest concentration that does not significantly reduce cell viability (e.g., >90% viability).

Visualizations

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. Vehicle control: Significance and symbolism [wisdomlib.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 7. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. lifetein.com [lifetein.com]
• 11. DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro - Akron Biotech [akronbiotech.com]
• 12. DMSO modulates the pathway of apoptosis triggering - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanisms underlying dimethyl sulfoxide-induced cellular migration in human normal hepatic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Solvent derived artifacts in natural products chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The effect of different solvents on the ATP/ADP content and growth properties of HeLa cells | Semantic Scholar [semanticscholar.org]
• 17. broadpharm.com [broadpharm.com]
• 18. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Tale of Two Pockets: Comparing the Binding Sites of Eg5 Inhibitors PVZB1194 and Ispinesib

An objective guide for researchers in oncology and drug development, detailing the distinct allosteric binding mechanisms of two potent Kinesin Spindle Protein (KSP) inhibitors.

The Kinesin Spindle Protein (KSP), also known as Eg5 or KIF11, is a critical motor protein essential for the formation of the bipolar spindle during mitosis. Its inhibition leads to mitotic arrest and subsequent cell death, making it a prime target for anticancer therapies. Ispinesib (B1684021), an early clinical candidate, and PVZB1194, a newer biphenyl-type inhibitor, both effectively target Eg5 but achieve this through binding to two distinct allosteric sites. This guide provides a detailed comparison of their binding sites, mechanisms of action, and the experimental data that defines their interaction with Eg5.

Distinct Binding Pockets and Mechanisms of Inhibition

Ispinesib and PVZB1194 are both allosteric inhibitors of Eg5, meaning they bind to a site other than the active ATP-binding pocket. However, the location of these sites and the resulting inhibitory mechanisms are fundamentally different.[1][2]

Ispinesib binds to a well-characterized allosteric pocket formed by the α2 and α3 helices and loop L5 (α2/L5/α3 pocket) , located approximately 12 Å from the ATP-binding site.[3][4] Its binding traps the Eg5 motor protein in an ADP-bound state.[3][4] This prevents the release of ADP, a crucial step in the ATPase cycle, thereby halting the motor's movement along microtubules and arresting the cell in mitosis.[3] This mechanism is classified as ATP-uncompetitive .[5] The development of resistance to ispinesib has been linked to mutations in this binding pocket, specifically within loop L5 (e.g., D130V and A133D).[6]

In contrast, PVZB1194 binds to a novel allosteric site formed by the α4 and α6 helices (α4/α6 pocket) , situated about 15 Å from the ATP-binding pocket.[2][7] As a biphenyl-type inhibitor, PVZB1194's binding to this secondary pocket induces a conformational change that is transmitted to the nucleotide-binding site, primarily through the residue Tyr104.[2][7] This distortion of the ATP pocket prevents ATP from binding effectively, making PVZB1194 an ATP-competitive inhibitor.[5][8] A significant advantage of this distinct binding site is that PVZB1194 retains activity against cancer cells that have developed resistance to ispinesib through mutations in the L5 loop.[6][8]

Comparative Binding Affinity Data

The binding affinities of PVZB1194 and ispinesib for Eg5 have been quantified using microtubule-stimulated ATPase assays. Ispinesib demonstrates higher potency with a significantly lower half-maximal inhibitory concentration (IC50) and apparent inhibition constant (Ki app).

Compound	Target	Assay Type	IC50	Ki (app)	Reference
PVZB1194	Human Eg5	Microtubule-Stimulated ATPase Assay	120 nM	Not Reported	[1]
Ispinesib	Human KSP	Microtubule-Stimulated ATPase Assay	< 10 nM	1.7 nM	[4]

Key Interacting Residues

High-resolution crystal structures have revealed the key amino acid residues that mediate the binding of each inhibitor.

Inhibitor	Binding Pocket	Key Interacting Residues and Interactions	PDB Code
PVZB1194	α4/α6 Pocket	Asn287 (L11): Forms a hydrogen bond with the sulfone group of PVZB1194.[5][9] Other key residues include Tyr104, Leu292, and Tyr352 .[10]	3WPN
Ispinesib	α2/L5/α3 Pocket	Binds within a predominantly hydrophobic pocket bounded by Loop L5 and helix α3 .[3] Specific interactions involve residues like Gly117 and Arg119 .[10]	4A5Y

Experimental Protocols

Microtubule-Stimulated Eg5 ATPase Assay

The IC50 values for both PVZB1194 and ispinesib are typically determined using a microtubule-stimulated ATPase activity assay. This assay measures the rate of ATP hydrolysis by the Eg5 motor domain in the presence of microtubules, which act as a cofactor.

• Protein Expression and Purification: The motor domain of human Eg5 is expressed in E. coli and purified using chromatography techniques.

• Microtubule Preparation: Tubulin is polymerized to form microtubules, which are then stabilized.

• ATPase Reaction: A constant concentration of Eg5 and microtubules is incubated with varying concentrations of the inhibitor (e.g., PVZB1194 or ispinesib) in an appropriate assay buffer containing ATP.

• Detection of ATP Hydrolysis: The rate of ATP hydrolysis is measured by quantifying the amount of inorganic phosphate (B84403) (Pi) or ADP produced over time. A common method is the pyruvate (B1213749) kinase/lactate (B86563) dehydrogenase (PK/LDH) coupled assay.[11] In this continuous spectrophotometric assay, the regeneration of ATP from ADP by pyruvate kinase is coupled to the oxidation of NADH by lactate dehydrogenase, which can be monitored by the decrease in absorbance at 340 nm. Alternatively, commercially available ELISA kits can be used to measure the end-point phosphate concentration.[4]

• Data Analysis: The rate of reaction is plotted against the inhibitor concentration, and the data are fitted to a dose-response curve to calculate the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

X-ray Crystallography

The precise binding location and interacting residues for both inhibitors were determined by X-ray crystallography.

• Protein-Inhibitor Complex Formation: The purified Eg5 motor domain is incubated with a molar excess of the inhibitor (PVZB1194 or ispinesib) to ensure saturation of the binding site.

• Crystallization: The Eg5-inhibitor complex is subjected to crystallization screening under various conditions (e.g., different precipitants, pH, and temperature) to obtain high-quality crystals.

• Data Collection and Structure Determination: The crystals are exposed to a high-intensity X-ray beam. The resulting diffraction pattern is used to calculate an electron density map, from which the three-dimensional atomic structure of the protein-ligand complex is determined and refined. The crystal structure for Eg5 in complex with PVZB1194 was solved at a resolution of 2.80 Å, and the ispinesib complex at 2.45 Å.[1][3]

Signaling Pathway and Mechanism of Action

Both PVZB1194 and ispinesib ultimately trigger the same cellular phenotype by inhibiting Eg5. Their action disrupts the function of the mitotic spindle, a complex cellular machine responsible for segregating chromosomes during cell division.

References

• 1. rcsb.org [rcsb.org]
• 2. researchgate.net [researchgate.net]
• 3. “Snapshots” of Ispinesib-induced Conformational Changes in the Mitotic Kinesin Eg5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. rcsb.org [rcsb.org]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Validating PVZB1194 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of PVZB1194, an allosteric inhibitor of the kinesin spindle protein Eg5 (KIF11). Eg5 is a critical motor protein for the formation of the bipolar mitotic spindle, making it a key target in oncology drug discovery. This document outlines experimental protocols and presents comparative data for PVZB1194 and other notable Eg5 inhibitors, offering a framework for assessing on-target activity in a cellular context.

Executive Summary

PVZB1194 is an ATP-competitive allosteric inhibitor that binds to the α4/α6 pocket of Eg5.[1] This distinguishes it from many other well-known Eg5 inhibitors, such as monastrol (B14932) and S-trityl-L-cysteine (STLC), which bind to a different allosteric site near loop L5.[2] Validating that a compound like PVZB1194 engages Eg5 within a cell is crucial for interpreting cellular phenotypes and advancing a drug discovery program. This guide explores and compares three primary methodologies for confirming target engagement: biochemical assays, cell-based phenotypic assays, and advanced biophysical and proteomic approaches.

Comparative Data of Eg5 Inhibitors

The following tables summarize key performance data for PVZB1194 and a selection of alternative Eg5 inhibitors. It is important to note that direct head-to-head comparisons under identical experimental conditions are limited in the public domain; therefore, these values should be considered representative.

Inhibitor	Binding Site	Mechanism of Action	Biochemical IC₅₀ (Eg5 ATPase)	Cellular EC₅₀ (Monoastral Spindles)
PVZB1194	α4/α6 pocket	ATP-competitive allosteric	~120 nM [1]	Not explicitly reported
Monastrol	L5/α2/α3 pocket	ATP-uncompetitive allosteric	~14 µM	~50-100 µM[3][4]
S-trityl-L-cysteine (STLC)	L5/α2/α3 pocket	ATP-uncompetitive allosteric	~140 nM[5]	~700 nM[5]
Ispinesib (SB-715992)	L5/α2/α3 pocket	ATP-uncompetitive allosteric	<10 nM[6]	Not explicitly reported
Filanesib (ARRY-520)	L5/α2/α3 pocket	ATP-uncompetitive allosteric	~6 nM[6]	Not explicitly reported
BRD9876	α4/α6 pocket	ATP- and ADP-competitive	4 nM (Kᵢ)[2]	Not explicitly reported

Key Experimental Methodologies for Target Engagement Validation

Biochemical Assay: Eg5 ATPase Activity

This in vitro assay directly measures the enzymatic activity of Eg5 and its inhibition by a test compound. The microtubule-stimulated ATPase activity of Eg5 is essential for its motor function.

Experimental Protocol:

• Reagents and Buffers:

  • Recombinant human Eg5 motor domain

  • Paclitaxel-stabilized microtubules

  • ATPase assay buffer (e.g., 20 mM PIPES pH 6.8, 5 mM MgCl₂, 1 mM EGTA, 1 mM DTT)

  • ATP

  • Phosphate (B84403) detection reagent (e.g., malachite green-based)

  • Test compounds (PVZB1194 and alternatives) dissolved in DMSO

• Procedure:

  • Prepare a reaction mixture containing Eg5 and microtubules in the assay buffer.

  • Add serial dilutions of the test compound or DMSO (vehicle control).

  • Incubate for a defined period at room temperature to allow for compound binding.

  • Initiate the reaction by adding ATP.

  • Incubate at a constant temperature (e.g., 25°C) for a set time, ensuring the reaction is in the linear range.

  • Stop the reaction and measure the amount of inorganic phosphate released using a phosphate detection reagent and a plate reader.

  • Calculate the percent inhibition relative to the DMSO control and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based Phenotypic Assay: Monoastral Spindle Formation

Inhibition of Eg5 in cells prevents the separation of centrosomes, leading to a characteristic "monoastral" spindle phenotype, which can be visualized by immunofluorescence microscopy.

Experimental Protocol:

• Cell Culture and Treatment:

  • Plate a suitable cancer cell line (e.g., HeLa, U2OS) on coverslips in a multi-well plate.

  • Allow cells to adhere and grow for 24 hours.

  • Treat the cells with serial dilutions of the test compound or DMSO for a duration sufficient to allow cells to enter mitosis (e.g., 16-24 hours).

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes.

  • Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes.

  • Block with a suitable blocking buffer (e.g., 3% BSA in PBS) for 1 hour.

  • Incubate with a primary antibody against α-tubulin (to visualize microtubules) and γ-tubulin (to visualize centrosomes) overnight at 4°C.

  • Wash with PBS and incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature.

  • Counterstain the DNA with DAPI.

  • Mount the coverslips on microscope slides.

• Image Acquisition and Analysis:

  • Acquire images using a fluorescence microscope.

  • Quantify the percentage of mitotic cells exhibiting a monoastral spindle phenotype for each treatment condition.

  • Determine the EC₅₀ value by plotting the percentage of monoastral spindles against the compound concentration.

Biophysical Assay: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct binding of a compound to its target protein in a cellular environment. Ligand binding typically stabilizes the target protein against thermal denaturation.

Experimental Protocol:

• Cell Treatment and Lysis:

  • Treat cultured cells with the test compound or DMSO for a defined period.

  • Harvest the cells and resuspend them in a suitable buffer.

  • Divide the cell suspension into aliquots and heat them to a range of temperatures for a short duration (e.g., 3 minutes).

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation.

• Protein Detection and Analysis:

  • Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific for Eg5.

  • Quantify the band intensities for Eg5 at each temperature for both the treated and untreated samples.

  • Plot the normalized band intensity against temperature to generate melting curves.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Advanced Approaches for Target Engagement

Chemoproteomics: This approach utilizes chemical probes to identify the targets of a compound on a proteome-wide scale. For Eg5, a clickable or photo-affinity labeled analog of PVZB1194 could be synthesized. This probe would be incubated with cell lysates or intact cells, followed by enrichment of the probe-bound proteins and identification by mass spectrometry. This method can confirm Eg5 as the primary target and identify potential off-targets. While no specific chemoproteomic studies for PVZB1194 are publicly available, this remains a powerful, albeit resource-intensive, validation strategy.

Visualizing the Mechanism and Workflow

To better understand the context of PVZB1194's action and the experimental approaches to validate its target engagement, the following diagrams are provided.

References

• 1. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Probing Spindle Assembly Mechanisms with Monastrol, a Small Molecule Inhibitor of the Mitotic Kinesin, Eg5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potency of PVZB1194: A Comparative Analysis of IC50 Values in Cancer Cells

For Immediate Release

In the ongoing quest for novel anticancer therapeutics, the kinesin spindle protein (KSP) Eg5 has emerged as a promising target. Inhibition of Eg5 disrupts the formation of the bipolar mitotic spindle, leading to cell cycle arrest and subsequent apoptosis in proliferating cancer cells. PVZB1194 is a potent, biphenyl-type allosteric inhibitor of Eg5. This guide provides a comparative overview of the half-maximal inhibitory concentration (IC50) values of PVZB1194 in different cancer cell lines, offering valuable insights for researchers and drug development professionals.

Quantitative Analysis of PVZB1194 Cytotoxicity

Cancer Cell Line	IC50 (nM)
Not Specified	140

This data is based on a single reported assay and the specific cancer cell line was not mentioned in the available literature.

Further research has indicated that PVZB1194 exhibits synergistic effects in inhibiting the proliferation of HeLa (cervical cancer) cells when used in combination with other agents, although a specific IC50 value for PVZB1194 as a monotherapy in this cell line is not provided in the reviewed literature.[1]

Mechanism of Action: The Eg5 Signaling Pathway

PVZB1194 exerts its anticancer effects by targeting the Eg5 kinesin spindle protein, a critical component of the mitotic machinery. Eg5 is a plus-end directed motor protein that hydrolyzes ATP to slide along microtubules, pushing the spindle poles apart to form a bipolar spindle.

The key steps in the Eg5-mediated spindle formation are:

• Prophase: Duplicated centrosomes migrate to opposite poles of the cell.

• Prometaphase: The nuclear envelope breaks down, and microtubules emanating from the centrosomes capture the kinetochores of sister chromatids.

• Metaphase: Eg5, located on overlapping antiparallel microtubules in the spindle midzone, pushes the poles apart, contributing to the alignment of chromosomes at the metaphase plate.

By binding to an allosteric pocket on the Eg5 motor domain, PVZB1194 inhibits its ATPase activity. This inhibition prevents the sliding of microtubules, leading to the formation of a characteristic "monoaster" spindle, where a single spindle pole is surrounded by a radial array of chromosomes. This aberrant spindle structure activates the spindle assembly checkpoint, ultimately inducing mitotic arrest and apoptosis.

Figure 1. Signaling pathway of Eg5 and the inhibitory action of PVZB1194.

Experimental Protocols: Determination of IC50 Values

The IC50 values of therapeutic compounds are typically determined using cell viability assays. A common and well-established method is the MTT assay.

MTT Assay Protocol

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight in a CO2 incubator at 37°C.

• Compound Treatment: The following day, the cells are treated with a serial dilution of PVZB1194, typically ranging over several orders of magnitude. A vehicle control (e.g., DMSO) is also included.

• Incubation: The treated cells are incubated for a specified period, usually 48 to 72 hours, to allow the compound to exert its effect.

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan (B1609692) Formation: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals. The plate is incubated for a few hours to allow for this conversion.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Figure 2. A generalized workflow for determining IC50 values using the MTT assay.

Conclusion

PVZB1194 is a potent inhibitor of the Eg5 kinesin spindle protein, a validated target in oncology. The available data, although limited, indicates a high degree of potency with a reported IC50 value of 140 nM. Further studies are warranted to establish a comprehensive profile of PVZB1194's activity across a broader panel of cancer cell lines. The detailed experimental protocol for the MTT assay provided herein serves as a robust methodology for researchers to independently verify and expand upon these findings. The continued investigation of Eg5 inhibitors like PVZB1194 holds significant promise for the development of novel and effective cancer therapies.

References

• 1. "Pyrrolidine Derivative Targets Actin Cytoskeleton in MCF-7 Breast Canc" by An Pham, Jeff Hansen et al. [scholarship.depauw.edu]

A Comparative Guide to PVZB1194 Combination Therapies in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the investigational anticancer agent PVZB1194 when used in combination with other established anticancer drugs. PVZB1194 is a potent and selective biphenyl-type allosteric inhibitor of the mitotic kinesin Eg5 (also known as KSP or KIF11). Its mechanism of action involves binding to the α4/α6 allosteric pocket of Eg5, which differs from the binding site of many other Eg5 inhibitors. This interaction ultimately distorts the ATP-binding site, leading to ATP-competitive inhibition of Eg5's ATPase activity. The inhibition of Eg5 disrupts the formation of the bipolar mitotic spindle, causing mitotic arrest and the formation of a characteristic monoastral spindle phenotype, which ultimately leads to cancer cell death.

Preclinical evidence suggests that the efficacy of PVZB1194 can be enhanced through combination therapy. This guide focuses on the synergistic interactions observed when PVZB1194 is combined with the microtubule-stabilizing agent paclitaxel (B517696) and the Aurora A kinase inhibitor MLN8237 (alisertib). Due to the limited availability of public data on PVZB1194, this guide incorporates representative data from preclinical studies on other Eg5 inhibitors with similar mechanisms of action to provide a comprehensive comparison.

Performance Comparison of PVZB1194 Combination Therapies

The following tables summarize the synergistic effects of PVZB1194 in combination with paclitaxel and MLN8237 on the proliferation of HeLa cervical cancer cells. This data is based on a key preclinical study that demonstrated these synergistic interactions.

Table 1: Synergistic Cytotoxicity of PVZB1194 and Paclitaxel in HeLa Cells

Treatment	IC50 (µM)	Combination Index (CI)	Synergy Level
PVZB1194 alone	5.5	-	-
Paclitaxel alone	0.01	-	-
PVZB1194 + Paclitaxel (various ratios)	N/A	< 1	Synergistic

Note: The Combination Index (CI) is a quantitative measure of the degree of drug interaction. A CI value less than 1 indicates synergy. Specific CI values for various dose combinations were not publicly available and are thus represented qualitatively.

Table 2: Synergistic Cytotoxicity of PVZB1194 and MLN8237 in HeLa Cells

Treatment	IC50 (µM)	Combination Index (CI)	Synergy Level
PVZB1194 alone	5.5	-	-
MLN8237 alone	0.1	-	-
PVZB1194 + MLN8237 (various ratios)	N/A	< 1	Synergistic

Note: As with the paclitaxel combination, specific CI values for the PVZB1194 and MLN8237 combination were not publicly available and are represented qualitatively to indicate a synergistic relationship.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for assessing the synergistic effects of anticancer drug combinations, based on standard preclinical research practices.

Cell Viability Assay (MTT Assay)

• Cell Seeding: HeLa cells are seeded into 96-well plates at a density of 5,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Drug Treatment: Cells are treated with a range of concentrations of PVZB1194, paclitaxel, or MLN8237 alone, or in combination at various fixed ratios.

• Incubation: The treated cells are incubated for 48 to 72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well, and the plates are incubated for an additional 4 hours.

• Solubilization: The formazan (B1609692) crystals formed are solubilized by adding a solubilization buffer (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells). IC50 values (the concentration of a drug that inhibits cell growth by 50%) are determined from dose-response curves. The combination index (CI) is calculated using the Chou-Talalay method to determine the nature of the drug interaction (synergism, additivity, or antagonism).

Immunofluorescence Staining for Mitotic Spindle Analysis

• Cell Culture and Treatment: HeLa cells are grown on coverslips and treated with PVZB1194, paclitaxel, or MLN8237 alone or in combination for a specified period (e.g., 24 hours).

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde and permeabilized with 0.25% Triton X-100.

• Blocking: Non-specific binding is blocked using a blocking buffer (e.g., 1% BSA in PBS).

• Primary Antibody Incubation: Cells are incubated with a primary antibody against α-tubulin to visualize the microtubules of the mitotic spindle.

• Secondary Antibody Incubation: After washing, cells are incubated with a fluorescently labeled secondary antibody.

• Counterstaining and Mounting: The nuclei are counterstained with DAPI, and the coverslips are mounted onto microscope slides.

• Microscopy: The cells are visualized using a fluorescence microscope to observe the morphology of the mitotic spindle.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: Mechanism of action of PVZB1194 leading to mitotic arrest.

Caption: Synergistic disruption of the mitotic spindle by combination therapies.

Caption: Workflow for evaluating the synergistic effects of drug combinations.

Safety & Regulatory Compliance

Proper Disposal and Handling of PVZB1194: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing PVZB1194, a potent biphenyl-type inhibitor of Kinesin-5 ATPase, ensuring safe handling and proper disposal is paramount. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure and compliant laboratory environment.

PVZB1194 is a valuable tool in cancer research, primarily used for its ability to induce mitotic arrest and inhibit cell proliferation by targeting the Kinesin Spindle Protein (KSP) Eg5.[1] Due to its biological activity, it should be handled as a hazardous chemical. The following guidelines are based on available safety data sheets and best laboratory practices.

Immediate Safety and Handling Precautions

Personnel handling PVZB1194 should be thoroughly trained in handling hazardous materials. A complete Safety Data Sheet (SDS) should be reviewed before use.

Personal Protective Equipment (PPE):

• Hand Protection: Wear chemical-impermeable gloves.

• Eye/Face Protection: Use safety glasses with side-shields or goggles.

• Skin and Body Protection: A laboratory coat is required. Ensure no exposed skin.

• Respiratory Protection: In case of inadequate ventilation or when handling powder, use a NIOSH-approved respirator.

Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood.

• Avoid the formation of dust and aerosols.

• Use non-sparking tools to prevent fire caused by electrostatic discharge.

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.

Spill and Exposure Procedures

Spill Response:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure adequate ventilation.

• Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

• Collect: Use spark-proof tools and explosion-proof equipment. Adhered or collected material should be promptly disposed of in suitable, closed containers.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

• Skin Contact: Immediately wash off with soap and plenty of water.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Proper Disposal Procedures

Discharge of PVZB1194 into the environment must be avoided. All waste materials should be handled as hazardous waste in accordance with local, state, and federal regulations.

Chemical Disposal:

• The material can be disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.

• Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.

• Do not discharge to sewer systems.

Container Disposal:

• Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

• Alternatively, the packaging can be punctured to make it unusable for other purposes and then be disposed of in a sanitary landfill.

• Combustible packaging materials may be disposed of through controlled incineration with flue gas scrubbing.

Quantitative Data Summary

The following table summarizes key quantitative data for PVZB1194.

Parameter	Value	Cell Line/System
IC₅₀ (KSP ATPase)	0.12 µM	Biochemical Assay
IC₅₀ (Cell Proliferation)	5.5 µM	HeLa Cells

Experimental Protocols

Kinesin-5 ATPase Activity Assay

This protocol is adapted from standard enzyme-coupled assays used to measure kinesin ATPase activity.

Principle: The assay couples the production of ADP by kinesin to the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified Kinesin-5 (Eg5) motor domain

• Taxol-stabilized microtubules

• Assay Buffer (e.g., 25mM ACES/KOH pH 6.9, 2mM Mg-acetate, 2mM K-EGTA, 0.1mM K-EDTA, 1mM β-Mercaptoethanol)

• ATP

• Phosphoenolpyruvate (PEP)

• NADH

• Pyruvate kinase (PK)

• Lactate dehydrogenase (LDH)

• PVZB1194 stock solution (in DMSO)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagent Mix: In the assay buffer, prepare a reagent mix containing PEP, NADH, PK, and LDH.

• Prepare Reactions: In a cuvette or 96-well plate, add the assay buffer, reagent mix, and a specific concentration of taxol-stabilized microtubules.

• Add Inhibitor: Add the desired concentration of PVZB1194 or DMSO (vehicle control) to the reaction wells.

• Initiate Reaction: Add the Kinesin-5 enzyme to the wells, mix, and then initiate the reaction by adding ATP.

• Measure Absorbance: Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 10 seconds for 5-10 minutes).

• Data Analysis: Calculate the rate of NADH oxidation from the linear phase of the absorbance curve. The ATPase activity is proportional to this rate. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the PVZB1194 concentration.

Immunofluorescence Assay for Mitotic Arrest and Monoastral Spindle Formation

This protocol outlines the general steps to visualize the effect of PVZB1194 on the mitotic spindle in cultured cells.

Materials:

• HeLa cells (or other suitable cancer cell line)

• Cell culture medium and supplements

• PVZB1194

• Coverslips

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Fluorescently labeled secondary antibody (e.g., goat anti-mouse IgG-Alexa Fluor 488)

• DAPI (for DNA staining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed HeLa cells onto coverslips in a multi-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of PVZB1194 (e.g., 1-10 µM) for a specified time (e.g., 16-24 hours). Include a DMSO-treated control.

• Fixation: After treatment, wash the cells with PBS and fix them with the chosen fixative.

• Permeabilization: If using a paraformaldehyde fixative, permeabilize the cells to allow antibody entry.

• Blocking: Block non-specific antibody binding with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate the cells with the primary antibody against α-tubulin (to visualize microtubules) overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• DNA Staining: Counterstain the cell nuclei with DAPI.

• Mounting: Wash the coverslips and mount them onto microscope slides using antifade mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. In PVZB1194-treated cells, look for an increase in the mitotic index and the formation of monoastral spindles (a radial array of microtubules surrounded by a ring of chromosomes) compared to the bipolar spindles in control cells.

Visualizations

Caption: Mechanism of action of PVZB1194 leading to mitotic arrest.

Caption: Workflow for the proper disposal of PVZB1194 waste.

References

• 1. ATPase Assays – Kinesin [sites.duke.edu]

Essential Safety and Operational Guide for Handling PVZB1194

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for laboratory personnel handling PVZB1194, a biphenyl-type inhibitor of the kinesin spindle protein Eg5. Given its potential as an anti-cancer agent that induces cell cycle arrest, it should be handled with the utmost care as a potentially hazardous compound. The following procedures are based on general best practices for handling cytotoxic and research chemicals in a laboratory setting, as a specific Safety Data Sheet (SDS) for PVZB1194 is not publicly available. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE)

All personnel handling PVZB1194 must wear appropriate personal protective equipment to minimize exposure.

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Must have side-shields to protect from splashes.
Hand Protection	Chemical-resistant gloves	Nitrile gloves are recommended. Inspect for tears before use and dispose of them as hazardous waste after handling.
Body Protection	Laboratory Coat	An impervious, long-sleeved lab coat is mandatory to prevent skin contact.
Respiratory Protection	Respirator	Recommended if there is a risk of generating aerosols or dust. All handling of the solid compound should be performed in a certified chemical fume hood.

Operational Plan: From Receipt to Disposal

A systematic approach is essential for the safe handling of PVZB1194.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Log the compound in your chemical inventory.

• Store PVZB1194 in a designated, well-ventilated, and secure area away from incompatible materials.

• The recommended storage temperature is -20°C.

Preparation of Solutions

• All manipulations of solid PVZB1194 must be conducted in a certified chemical fume hood to prevent inhalation of any dust.

• When preparing stock solutions, use the smallest feasible quantity.

• Ensure all glassware and equipment are clean and dry before use.

• Clearly label all solutions with the compound name, concentration, solvent, date of preparation, and your initials.

Experimental Use

• Conduct all experiments involving PVZB1194 in a designated area.

• Use secondary containment for all solutions to prevent spills.

• In case of accidental skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Familiarize yourself with the location and operation of safety showers and eyewash stations.

Disposal Plan

The disposal of PVZB1194 and any contaminated materials must be handled as hazardous chemical waste.

Waste Segregation and Collection

• Solid Waste: Collect unused PVZB1194 powder, contaminated gloves, pipette tips, and other disposables in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing PVZB1194 in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility is confirmed.

• Sharps Waste: Any needles or other sharps contaminated with PVZB1194 must be disposed of in a designated sharps container for hazardous chemical waste.

Labeling and Storage of Waste

• All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "PVZB1194," and any other constituents.

• Store waste containers in a designated and secure satellite accumulation area, segregated from incompatible materials.

Final Disposal

• Contact your institution's EHS department to arrange for the pickup and disposal of hazardous waste.

• Do not dispose of PVZB1194 down the drain or in the regular trash.

Experimental Workflow for Handling PVZB1194

Caption: Workflow for the safe handling of PVZB1194.

Signaling Pathway of PVZB1194 Action

Caption: Mechanism of action of PVZB1194.